2-Bromo-6-methylphenyl trifluoromethanesulphonate

• CAS: 1820716-91-3

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-6-methylphenyl Triflate: Structure, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methylphenyl trifluoromethanesulfonate, commonly referred to as 2-Bromo-6-methylphenyl triflate, is a specialized aryl triflate of significant interest in modern organic synthesis. Its unique structural arrangement, featuring a sterically encumbered ortho-methyl group, a bromine atom, and a highly effective triflate leaving group, offers a versatile platform for the strategic construction of complex molecular architectures. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and key applications, with a focus on its utility in palladium-catalyzed cross-coupling reactions. The insights provided herein are intended to empower researchers in leveraging the distinct reactivity of this compound for applications in medicinal chemistry, materials science, and beyond.

The trifluoromethanesulfonate (triflate) group is an exceptional leaving group in a variety of organic transformations, including nucleophilic substitution and cross-coupling reactions, owing to the high stability of the triflate anion.[1] The presence of both a bromine atom and a triflate group on the same aromatic ring presents opportunities for selective and sequential functionalization, a powerful strategy in multi-step syntheses.

Chemical Structure and Properties

The chemical structure of 2-Bromo-6-methylphenyl triflate is characterized by a benzene ring substituted with a bromine atom and a methyl group in a 1,3-relationship, and a trifluoromethanesulfonate group at the 2-position relative to the bromine.

Systematic IUPAC Name: 2-bromo-6-methylphenyl trifluoromethanesulfonate Synonyms: 2-Bromo-6-methylphenyl triflate, 3-Bromo-2-{[(trifluoromethyl)sulphonyl]oxy}toluene

Below is a table summarizing the key physicochemical properties of this compound.

Property	Value	Source
CAS Number	1820716-91-3	[2]
Molecular Formula	C₈H₆BrF₃O₃S	[2]
Molecular Weight	319.10 g/mol	[2]
Appearance	Clear, colorless liquid	[3]
Purity	Typically ≥95%	[3]

Due to the limited availability of extensive experimental data in peer-reviewed literature, some properties such as boiling point, density, and solubility are not publicly documented. However, based on structurally similar compounds, it is expected to be a high-boiling liquid with poor solubility in water and good solubility in common organic solvents like dichloromethane, diethyl ether, and tetrahydrofuran.

Spectroscopic Characterization (Predicted)

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show three distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The methyl group would appear as a singlet in the aliphatic region.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum would display eight distinct signals, one for each unique carbon atom in the molecule. The carbon bearing the triflate group would be significantly downfield, and the carbon attached to the trifluoromethyl group would appear as a quartet due to coupling with the three fluorine atoms.

IR (Infrared) Spectroscopy: The IR spectrum would be characterized by strong absorption bands corresponding to the S=O stretching of the triflate group, typically in the region of 1420-1440 cm⁻¹ and 1200-1220 cm⁻¹. C-Br stretching vibrations are expected in the fingerprint region.

MS (Mass Spectrometry): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. A characteristic isotopic pattern for the presence of one bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) would be observed for the molecular ion and any bromine-containing fragments.

Synthesis of 2-Bromo-6-methylphenyl Triflate

The synthesis of aryl triflates is most commonly achieved through the reaction of the corresponding phenol with a triflating agent, such as trifluoromethanesulfonic anhydride (Tf₂O) or N-phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂), in the presence of a base. The precursor for 2-Bromo-6-methylphenyl triflate is 2-bromo-6-methylphenol.

Representative Synthetic Protocol

The following is a representative experimental protocol for the synthesis of 2-Bromo-6-methylphenyl triflate, adapted from standard triflation procedures for substituted phenols.

dot

Caption: General workflow for the synthesis of 2-Bromo-6-methylphenyl triflate.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 2-bromo-6-methylphenol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add pyridine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Addition of Triflating Agent: Add trifluoromethanesulfonic anhydride (1.1 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-Bromo-6-methylphenyl triflate.

Causality Behind Experimental Choices:

• Inert Atmosphere: The reaction is sensitive to moisture, which can hydrolyze the triflic anhydride.

• Base (Pyridine): Pyridine is used to neutralize the triflic acid byproduct generated during the reaction, driving the equilibrium towards the product.

• Low Temperature Addition: The reaction is exothermic, and dropwise addition at 0 °C helps to control the reaction rate and prevent potential side reactions.

Applications in Organic Synthesis: Cross-Coupling Reactions

The dual functionality of 2-Bromo-6-methylphenyl triflate, possessing two distinct leaving groups, makes it a valuable substrate for sequential cross-coupling reactions. The differential reactivity of the C-Br bond and the C-OTf bond can be exploited to introduce different substituents in a controlled manner.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organic halide or triflate, forming a new carbon-carbon bond.[4] Generally, the oxidative addition of palladium(0) to an aryl bromide is faster than to an aryl triflate. This allows for selective coupling at the C-Br position while leaving the C-OTf bond intact for a subsequent transformation.

dot

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Representative Protocol for Suzuki-Miyaura Coupling at the C-Br Position

• Reaction Setup: In a reaction vessel, combine 2-Bromo-6-methylphenyl triflate (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as K₂CO₃ (2.0 eq).

• Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring under an inert atmosphere until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up and Purification: Cool the reaction to room temperature, dilute with an organic solvent, wash with water and brine, dry the organic layer, and concentrate. Purify the residue by column chromatography.

Heck Reaction

The Heck reaction is a palladium-catalyzed coupling of an unsaturated halide or triflate with an alkene to form a substituted alkene.[5] Similar to the Suzuki coupling, selective reaction at the C-Br bond is generally favored over the C-OTf bond.

Safety and Handling

2-Bromo-6-methylphenyl triflate should be handled with care in a well-ventilated fume hood by trained personnel. As with many organic halides and triflates, it is likely to be an irritant to the skin, eyes, and respiratory system. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.[2][6][7] Store the compound in a tightly sealed container in a cool, dry place.

Conclusion

2-Bromo-6-methylphenyl triflate is a valuable and versatile building block in organic synthesis. Its bifunctional nature allows for selective and sequential cross-coupling reactions, providing a strategic advantage in the synthesis of complex organic molecules. While detailed experimental data for this specific compound is not widely published, its reactivity can be reliably predicted based on the well-established chemistry of aryl bromides and aryl triflates. The protocols and insights provided in this guide are intended to facilitate its application in innovative research and development endeavors.

References

• Sigma-Aldrich. Safety Data Sheet.

• Dana Bioscience. 2-Bromo-6-methylphenyl trifluoromethanesulphonate 250mg.[Link]

• Organic Chemistry Portal. Heck Reaction.[Link]

• Wikipedia. Heck reaction.[Link]

• Organic Chemistry Portal. Suzuki Coupling.[Link]

• Wikipedia. Triflate.[Link]

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• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol - Google Patents [patents.google.com]
• 5. Methyl trifluoromethanesulfonate(333-27-7) 1H NMR [m.chemicalbook.com]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Solubility data for 2-Bromo-6-methylphenyl trifluoromethanesulphonate in organic solvents

An In-depth Technical Guide to the Solubility Profile of 2-Bromo-6-methylphenyl trifluoromethanesulfonate in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-Bromo-6-methylphenyl trifluoromethanesulfonate in common organic solvents. As a triflate-substituted aryl bromide, this compound is a valuable intermediate in synthetic organic chemistry, particularly in cross-coupling reactions for the synthesis of complex molecules in pharmaceutical and materials science research. A thorough understanding of its solubility is paramount for optimizing reaction conditions, developing robust purification protocols, and ensuring process scalability. Due to the absence of publicly available quantitative solubility data for this specific compound, this guide focuses on predicting its solubility based on its physicochemical properties and provides detailed, field-proven experimental protocols for its precise determination. This document is intended for researchers, process chemists, and drug development professionals who require accurate solubility data for their work.

Introduction: The Synthetic Utility and Physicochemical Context

2-Bromo-6-methylphenyl trifluoromethanesulfonate (triflate) is a bifunctional synthetic building block. The presence of a bromo group and a triflate group on the same aromatic ring offers orthogonal reactivity for sequential cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings. The triflate group is an excellent leaving group, often reacting under different catalytic conditions than the bromo group, allowing for selective and stepwise functionalization.

The success of these synthetic transformations is critically dependent on solvent selection. The solvent must not only dissolve the reactants and catalyst to ensure a homogeneous reaction mixture but also influence reaction kinetics, stability of intermediates, and ultimately, product yield and purity. Therefore, accurate solubility data is not merely a physical constant but a cornerstone of rational process development. Poor solubility can lead to challenges in achieving desired concentrations, potential precipitation during the reaction, and difficulties in purification and isolation.[1]

This guide will first establish a predicted solubility profile based on the compound's molecular structure and then provide robust methodologies for experimental validation.

Physicochemical Properties

Understanding the fundamental properties of a molecule is the first step in predicting its behavior in different solvent environments.

Property	Value	Source
CAS Number	1820716-91-3	[2]
Molecular Formula	C₈H₆BrF₃O₃S	[2]
Molecular Weight	319.09 g/mol	[2]
Appearance	Clear, colorless liquid	[3]
Calculated LogP	4.47	[2]
IUPAC Name	2-bromo-6-methylphenyl trifluoromethanesulfonate	[2]

The calculated LogP (octanol-water partition coefficient) of 4.47 indicates a significant non-polar, lipophilic character.[2] This suggests that the compound will exhibit poor solubility in water and preferential solubility in organic solvents. The general principle of "like dissolves like" will be the guiding axiom for our predictions and experimental design.[4][5]

Predicted Solubility Profile

Based on the lipophilic nature suggested by the LogP value and the presence of a large, polarizable aromatic system, we can anticipate the solubility behavior of 2-Bromo-6-methylphenyl trifluoromethanesulfonate across a spectrum of common laboratory solvents. The following table presents an illustrative solubility profile.

It is critical to emphasize that these are predictions and must be experimentally verified for any practical application.

Solvent	Solvent Type	Predicted Solubility	Rationale for Prediction
Hexane	Non-polar	Sparingly Soluble	While the compound is lipophilic, the highly polar triflate group and the bromine atom may limit solubility in purely aliphatic hydrocarbons.
Toluene	Non-polar (Aromatic)	Soluble	The aromatic nature of toluene allows for favorable π-π stacking interactions with the phenyl ring of the solute.
Dichloromethane (DCM)	Polar Aprotic	Very Soluble	DCM is an excellent solvent for a wide range of organic compounds and should effectively solvate the molecule.
Diethyl Ether	Polar Aprotic	Soluble	The moderate polarity and ability to engage in dipole-dipole interactions make it a suitable solvent.
Ethyl Acetate	Polar Aprotic	Soluble	Offers a good balance of polarity to solvate the triflate group while accommodating the non-polar aromatic core.
Acetone	Polar Aprotic	Soluble	A highly polar aprotic solvent capable of dissolving a wide array of organic molecules.
Acetonitrile (ACN)	Polar Aprotic	Moderately Soluble	The high polarity might be less compatible with the large non-polar regions of the molecule compared to other polar aprotic solvents.
Tetrahydrofuran (THF)	Polar Aprotic	Very Soluble	Its ether functionality and cyclic structure make it a versatile and effective solvent for compounds of this type.
Methanol / Ethanol	Polar Protic	Moderately Soluble	The ability to hydrogen bond is not a primary solvation mechanism for this molecule. Solubility is expected but may be limited compared to aprotic solvents of similar polarity.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very Soluble	A powerful, highly polar aprotic solvent capable of dissolving even poorly soluble organic compounds.

Experimental Determination of Solubility: Protocols and Rationale

The cornerstone of process chemistry is empirical data. The following section provides detailed protocols for determining the thermodynamic (equilibrium) solubility of 2-Bromo-6-methylphenyl trifluoromethanesulfonate.

Overall Experimental Workflow

The process of solubility determination follows a logical progression from initial screening to precise quantitative measurement. This workflow ensures efficiency and accuracy.

General workflow for solubility determination.

Protocol 1: Gravimetric Determination via the Shake-Flask Method

This method is considered the "gold standard" for determining thermodynamic solubility due to its simplicity and reliability.[1][6][7][8] It measures the concentration of a solute in a saturated solution that is in equilibrium with an excess of the solid solute.[7][8]

Objective: To determine the equilibrium solubility of 2-Bromo-6-methylphenyl trifluoromethanesulfonate in selected organic solvents at a constant temperature.

Materials:

• 2-Bromo-6-methylphenyl trifluoromethanesulfonate

• Selected organic solvents (HPLC grade)

• Analytical balance (4 decimal places)

• Glass vials (e.g., 4 mL) with PTFE-lined screw caps

• Thermostatically controlled shaker or orbital shaker in a constant temperature incubator

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE for organic solvents)

• Pre-weighed evaporation dishes or vials

Step-by-Step Procedure:

• Preparation: Add an excess amount of 2-Bromo-6-methylphenyl trifluoromethanesulfonate to a series of vials. The key here is "excess"—a visible amount of undissolved material must remain at the end of the experiment to ensure the solution is truly saturated.

• Solvent Addition: Accurately pipette a known volume (e.g., 2.00 mL) of the desired solvent into each vial.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to the desired temperature (e.g., 25.0 °C). Agitate the mixtures for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typical. Causality Note: This extended agitation is crucial. Dissolution is a dynamic process; equilibrium is reached only when the rate of dissolution equals the rate of precipitation. Insufficient time will lead to an underestimation of the true solubility.

• Phase Separation: After equilibration, remove the vials and let them stand undisturbed at the same constant temperature for at least 2 hours to allow the excess solid to settle. For finer suspensions, centrifugation is recommended to pellet the undissolved solid.

• Sample Collection: Carefully withdraw a known volume of the clear supernatant using a pipette. It is critical not to disturb the solid at the bottom. For maximum accuracy, pass the supernatant through a syringe filter to remove any microscopic particulates. Trustworthiness Note: Filtering is a self-validating step. It ensures that the sample being analyzed contains only dissolved solute, preventing the gravimetric measurement from being artificially inflated by suspended solids.

• Gravimetric Analysis: Dispense the filtered, saturated solution into a pre-weighed (tared) evaporation dish. Weigh the dish with the solution to determine the mass of the solution. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a moderate temperature until a constant weight of the dried residue is achieved.[6][8]

• Calculation:

  • Mass of dissolved solute = (Mass of dish + residue) - (Mass of empty dish)

  • Mass of solvent = (Mass of dish + solution) - (Mass of dish + residue)

  • Solubility ( g/100 g solvent) = (Mass of dissolved solute / Mass of solvent) x 100

Workflow for the Gravimetric Shake-Flask Method.

Protocol 2: Instrumental Analysis via HPLC

For compounds with a strong UV chromophore, High-Performance Liquid Chromatography (HPLC) offers a highly sensitive and accurate alternative to the gravimetric method.[9][10] This is particularly useful when working with small sample volumes or volatile solvents.

Objective: To determine the equilibrium solubility by quantifying the solute concentration in a saturated solution using a validated HPLC method with a calibration curve.

Procedure:

• Prepare Saturated Solution: Follow steps 1-5 from the Gravimetric Method (Protocol 3.2) to obtain a clear, filtered supernatant of the saturated solution.

• Prepare Calibration Standards: Create a series of standard solutions of 2-Bromo-6-methylphenyl trifluoromethanesulfonate of known concentrations in the chosen solvent. These concentrations should bracket the expected solubility.

• Generate Calibration Curve: Inject the standard solutions into the HPLC and record the peak area for each concentration. Plot a graph of peak area versus concentration. This should yield a linear relationship (a calibration curve).

• Sample Analysis: Dilute the filtered supernatant with a known dilution factor so that its concentration falls within the linear range of the calibration curve. Inject the diluted sample into the HPLC and record its peak area.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted sample from its peak area.

  • Solubility = (Concentration of diluted sample) x (Dilution factor)

High-Throughput Screening (HTS) for Kinetic Solubility

In early-stage discovery, researchers often need to assess the solubility of many compounds quickly. Kinetic solubility assays, which measure the concentration at which a compound precipitates from a solution (often a DMSO co-solvent system), are used for this purpose.[11][12] Methods like laser nephelometry, which measures light scattering from precipitated particles in microtiter plates, can rapidly rank compounds by their relative solubility.[13][14] While not providing the true thermodynamic solubility, these HTS methods are invaluable for flagging potential solubility issues early in the development pipeline.[11][15]

Conclusion

References

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• Title: High-Throughput Measurement of Compound Solubility and Physical Form with BMI Source: Halo Labs URL: [Link]

• Title: High Throughput Solubility Screening Method for Assessing Feasibility of Developing Self-Emulsifying Lipid Based Formulations Source: Biopharma Asia URL: [Link]

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• Title: Experiment: Solubility of Organic & Inorganic Compounds Source: University of Colorado Boulder URL: [Link]

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Navigating the Unseen: A Technical Safety Guide to 2-Bromo-6-methylphenyl trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Safety

In the fast-paced world of pharmaceutical research and chemical synthesis, the introduction of novel reagents is a constant. Among these is 2-Bromo-6-methylphenyl trifluoromethanesulfonate, a compound with significant potential in cross-coupling reactions and the synthesis of complex molecular architectures. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides an in-depth technical overview of the safety considerations for handling this compound. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document serves as a crucial resource, compiled and inferred from data on structurally analogous compounds and established chemical safety principles.

I. Understanding the Hazard Landscape

The hazard profile of 2-Bromo-6-methylphenyl trifluoromethanesulfonate can be anticipated by examining its constituent functional groups: a brominated aromatic ring and a trifluoromethanesulfonate (triflate) ester. Triflate groups are excellent leaving groups, hinting at the compound's reactivity. The presence of bromine on the aromatic ring also influences its chemical behavior and potential biological activity.

Based on data from similar compounds, the primary hazards are expected to include:

• Skin and Eye Irritation: A common characteristic of halogenated and sulfonated organic compounds.[1][2][3]

• Harmful if Swallowed: Oral toxicity is a significant concern.[4]

• Respiratory Irritation: Inhalation of dust or vapors may cause irritation to the respiratory tract.[1][2][3]

GHS Hazard Pictograms (Anticipated)

Pictogram	Hazard Class
	Harmful/Irritant[4]

Anticipated Hazard Statements

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[1]

II. Prudent Handling and Storage: A Cornerstone of Safety

Proper handling and storage are paramount to mitigating the risks associated with 2-Bromo-6-methylphenyl trifluoromethanesulfonate.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential.

• Ventilation: All manipulations should be performed in a well-ventilated laboratory, preferably within a chemical fume hood.[3][6]

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[7]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[7] Ensure that skin is not exposed.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[7]

Storage Protocols

Adherence to correct storage conditions is critical for maintaining the stability of the compound and preventing accidents.

• Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

• Temperature: Store in a cool environment, away from direct sunlight and heat sources.[2][3]

• Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong acids.[8]

III. Emergency Response: Preparedness and Action

In the event of an accidental exposure or spill, a swift and informed response is crucial.

First-Aid Measures

Immediate action can significantly reduce the severity of an exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9][10]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9][10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[8][9]

Accidental Release Measures

A systematic approach is necessary to contain and clean up a spill safely.

Caption: Workflow for responding to an accidental spill.

IV. Physicochemical and Toxicological Profile (Inferred)

Table of Inferred Physicochemical Properties

Property	Inferred Value/Information	Source (Analogous Compounds)
Molecular Formula	C8H6BrF3O3S	N/A
Molecular Weight	319.09 g/mol	[4]
Appearance	Likely a solid or liquid	General chemical knowledge
Solubility	Expected to be soluble in organic solvents	General chemical knowledge
Boiling Point	Not available
Melting Point	Not available

Toxicological Insights

The toxicological properties have not been fully investigated.[8] However, based on analogous compounds, it is prudent to assume that the substance may cause irritation and have a degree of toxicity upon ingestion, inhalation, or skin contact. Long-term exposure effects are unknown.

V. Disposal Considerations: Environmental Responsibility

Proper disposal of 2-Bromo-6-methylphenyl trifluoromethanesulfonate and its containers is a critical aspect of laboratory safety and environmental protection.

• Waste Classification: This material should be treated as hazardous waste.

• Disposal Method: Disposal should be carried out by a licensed professional waste disposal service. Adhere to all local, state, and federal regulations.[8]

• Container Disposal: Empty containers may retain product residue and should be disposed of in the same manner as the substance itself.

Conclusion: A Culture of Vigilance

While 2-Bromo-6-methylphenyl trifluoromethanesulfonate holds promise as a valuable synthetic tool, a thorough understanding and proactive approach to its handling are non-negotiable. This guide provides a foundational framework for its safe use, emphasizing the importance of caution in the absence of a dedicated SDS. By integrating these principles into your laboratory's standard operating procedures, you contribute to a culture of safety and scientific excellence.

References

• EAM Worldwide. (2015-05-27).
• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards | NIOSH.
• Fisher Scientific. (n.d.).
• Fluorochem. (n.d.).
• COMBI-BLOCKS. (2023-01-02).
• Apollo Scientific. (n.d.). 2'-Bromo-6'-fluoro-3'-(trifluoromethyl)acetophenone.
• Fisher Scientific. (2013-09-26).
• Sigma-Aldrich. (2025-11-06).
• Fisher Scientific. (2015-02-09).
• Alfa Aesar. (2025-09-22).
• Thermo Fisher Scientific. (2025-10-30).

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Thermal stability profile of 2-Bromo-6-methylphenyl trifluoromethanesulphonate

This technical guide details the thermal stability profile of 2-Bromo-6-methylphenyl trifluoromethanesulphonate (also known as 2-Bromo-6-methylphenyl triflate).[1] It is designed for researchers and process chemists scaling up cross-coupling reactions or benzyne generation workflows.[1]

[1]

Executive Summary & Core Reactivity

2-Bromo-6-methylphenyl trifluoromethanesulphonate (CAS: 1820716-91-3) is a bifunctional aryl electrophile.[1] It possesses two distinct reactive sites: the triflate (

) group and the bromine ( ) atom.[1] While generally stable at ambient temperatures, its thermal profile is governed by two distinct failure modes:[1]

• Intrinsic Thermal Decomposition: Homolytic cleavage of the C–O or S–O bonds at elevated temperatures (

  ), releasing and radicals.[1]

• Chemically Induced Instability (Benzyne Generation): In the presence of specific Lewis bases, organometallics, or fluoride sources, the compound undergoes rapid elimination to form 3-methylbenzyne .[1] This pathway is highly exothermic and can occur at temperatures as low as

  to , posing a significant "hidden" thermal hazard during processing.[1]

Operational Recommendation: Maintain process temperatures below 100°C unless specific DSC data confirms stability for your batch. Store at 2–8°C under inert atmosphere to prevent hydrolysis-induced degradation.

Thermal Properties & Stability Data

The following data summarizes the expected thermal behavior based on structural analogs (e.g., 2-bromophenyl triflate) and standard aryl triflate characteristics.

Property	Value / Range	Experimental Context
Physical State	Colorless to pale yellow liquid	Ambient conditions.[1]
Boiling Point	(at reduced pressure)	Often purified by vacuum distillation; indicates stability .[1]
Est. Decomposition Onset ( )	(Pure)	Estimated based on phenyl triflate stability.[1]
Safe Operating Limit		Recommended maximum for cross-coupling reactions.[1]
Critical Hazard	Uncontrolled Benzyne Formation	Triggered by Magnesium, Lithium alkyls, or Fluoride.[1]
Hydrolytic Stability	Moderate	Hydrolyzes to 2-bromo-6-methylphenol and triflic acid (corrosive).[1]

Mechanism of Decomposition

Understanding the degradation pathway is vital for safety planning.[1] The triflate group is an excellent leaving group but also an electron-withdrawing sulfonate.[1]

Pathway A: Thermal Homolysis (High T) At temperatures exceeding

, the S–O bond weakens, leading to the extrusion of sulfur dioxide ( ) and the formation of trifluoromethyl radicals ( ). This can lead to vessel pressurization.[1]

Pathway B: Elimination (Benzyne) This is the primary process safety concern.[1] If the compound is exposed to reducing metals (Mg, Li) or fluoride sources, it eliminates

(or equivalent) to form the highly reactive benzyne intermediate.[1] Benzyne intermediates are unstable and will rapidly polymerize or react with solvent, releasing significant heat ( ).[1]

Figure 1: Dual decomposition pathways. Note that the Chemical Trigger pathway (Benzyne) can occur at low temperatures, bypassing thermal stability limits.

Self-Validating Safety Protocols

As an Application Scientist, you must validate the stability of your specific batch, as trace impurities (residual acid, phenols) can lower decomposition temperatures.[1]

Protocol A: Differential Scanning Calorimetry (DSC) Screening

Objective: Determine the precise

and Energy of Decomposition ( ).

• Sample Prep: Weigh 2–5 mg of 2-Bromo-6-methylphenyl triflate into a high-pressure gold-plated crucible (to resist corrosion by potential HF/Triflic acid formation).

• Reference: Use an empty gold-plated crucible.

• Ramp: Heat from

  to at a rate of .

• Analysis:

  • Pass: No exothermic events detected below

    .[1]

  • Caution: Exotherm onset between

    and .[1] Restrict process temp to .

  • Fail: Exotherm below

    . Reject batch or purify (likely hydrolyzed).[1]

Protocol B: Safe Storage & Handling

Objective: Prevent autocatalytic decomposition via hydrolysis.[1]

• Container: Use fluoropolymer (PFA/PTFE) or silanized glass bottles.[1] Avoid standard borosilicate glass for long-term storage if moisture is present (etching risk).[1]

• Atmosphere: Store under Argon or Nitrogen.[1]

• Temperature: Refrigerate at

  to .

• Quench Protocol: In case of spill, neutralize with aqueous sodium bicarbonate (

  ).[1] Do not use strong bases (NaOH/KOH) immediately, as this may trigger benzyne formation and rapid polymerization.[1]

Scale-Up Decision Logic

When moving from milligram to gram/kilogram scale, use the following logic gate to ensure process safety.

Figure 2: Safety decision tree for scaling reactions involving 2-Bromo-6-methylphenyl triflate.

References

• BenchChem. Phenyl triflate Safety & Properties. Retrieved from BenchChem Database.[1] Link[1]

• Organic Process Research & Development. Thermal Stability and Explosive Hazard Assessment of Diazo Compounds (Contextual comparison for energetic precursors). ACS Publications.[1][2] Link[1]

• National Institutes of Health (PMC). Aryl Triflates in On-Surface Chemistry (Thermal annealing data). Link

• Scientific Update. The Balz-Schiemann Reaction and Thermal Decomposition of Salts. Link

Sources

• 1. cetjournal.it [cetjournal.it]
• 2. pubs.acs.org [pubs.acs.org]

Strategic Sourcing and Technical Utilization of 2-Bromo-6-methylphenyl Triflate

The following technical guide provides a comprehensive analysis of the commercial landscape, procurement strategy, and technical utilization of 2-Bromo-6-methylphenyl triflate .

CAS: 1820716-91-3 | Formula: C₈H₆BrF₃O₃S | Mol.[1][2] Weight: 319.10 g/mol [2][3]

Executive Summary

2-Bromo-6-methylphenyl triflate is a high-value electrophilic building block used primarily in the generation of 3-methylbenzyne intermediates and as a scaffold for orthogonal cross-coupling reactions.[1] Unlike its silylated analog (the "Kobayashi precursor," CAS 1092542-31-8), which allows for mild fluoride-induced benzyne generation, the methyl variant requires metal-halogen exchange or strong base mediation.[1]

For drug development professionals, this compound represents a "Make vs. Buy" decision point.[1] While commercial options exist, the high cost per gram (€75–€170/g) often justifies in-house synthesis for campaigns requiring >10 grams, provided the precursor (2-bromo-6-methylphenol) is accessible.[1]

Technical Profile & Applications

The Orthogonal Reactivity Platform

The strategic value of this molecule lies in the differential reactivity of its two electrophilic sites: the triflate (OTf) and the bromide (Br) . This allows for iterative functionalization, a critical technique in Fragment-Based Drug Discovery (FBDD).[1]

• Site A (Triflate): Highly reactive toward Pd(0) oxidative addition. Under controlled conditions (e.g., Pd(OAc)₂/XPhos), the triflate can be coupled selectively while preserving the aryl bromide.

• Site B (Bromide): susceptible to Lithium-Halogen exchange (using n-BuLi or i-PrMgCl).[1] This generates a transient organometallic species that can either:

  • Eliminate the adjacent triflate to form 3-methylbenzyne .[1]

  • React with an electrophile (if the triflate is preserved at low temp).

Visualization: Reactivity Pathways

The following diagram illustrates the divergent synthetic pathways available from this core scaffold.

Figure 1: Orthogonal reactivity map showing selective Pd-catalyzed coupling versus benzyne formation via metal-halogen exchange.[1]

Procurement Intelligence: Suppliers & Pricing[1]

The market for CAS 1820716-91-3 is categorized as Tier 2 (Specialty Building Block) .[1] It is not a commodity chemical held in bulk by all major catalogs. Most stock is held in the UK or China, affecting lead times for US/EU researchers.

Commercial Supplier Analysis

The following data reflects spot pricing for Q1 2026. Prices are exclusive of VAT and shipping.

Supplier	Brand / Origin	Pack Size	Price (Est.)	Stock Status	Lead Time
CymitQuimica	Apollo Scientific	250 mg	€75.00	In Stock (EU)	3-5 Days
CymitQuimica	Apollo Scientific	1 g	€172.00	In Stock (EU)	3-5 Days
CymitQuimica	Apollo Scientific	5 g	€462.00	In Stock (EU)	3-5 Days
Dana Bioscience	Generic / China	250 mg	Inquire	Factory Stock	2-3 Weeks
Sigma-Aldrich	N/A	N/A	N/A	Not Listed *	N/A

*Note: Sigma-Aldrich primarily lists the Trimethylsilyl analog (CAS 1092542-31-8) at ~$320/250mg.[1] Do not confuse these two entries.

Strategic Recommendation

• For Screening (<1g): Purchase from Apollo Scientific (via Cymit or direct). The time saved outweighs the synthesis effort.

• For Scale-Up (>10g): The commercial price (~€90,000/kg extrapolated) is prohibitive.[1] In-house synthesis is strongly recommended. The raw material cost for the "Make" option is approximately

  5 per gram .[1]

"Make" Protocol: In-House Synthesis[1]

If supply is unavailable or too costly, the compound can be synthesized in a single step from 2-bromo-6-methylphenol (CAS 13319-71-6).[1]

Reaction Logic

The reaction utilizes Triflic Anhydride (Tf₂O) with a mild base. Because the starting phenol is sterically crowded (ortho-bromo, ortho-methyl), the reaction requires careful temperature control to prevent O-C rearrangement or decomposition.[1]

Step-by-Step Methodology

Reagents:

• 2-Bromo-6-methylphenol (1.0 equiv)[1]

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.2 equiv)

• Pyridine (2.0 equiv) or Triethylamine (TEA)

• Dichloromethane (DCM) (Anhydrous)

Protocol:

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Solvation: Dissolve 2-bromo-6-methylphenol in anhydrous DCM (0.2 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/acetone bath). Critical: Low temperature prevents impurity formation.[1]

• Base Addition: Add Pyridine dropwise. Stir for 10 minutes.

• Electrophile Addition: Add Tf₂O dropwise via syringe over 20 minutes. The solution may turn yellow/orange.

• Warming: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by TLC (Hexanes/EtOAc 9:1). The phenol spot (lower Rf) should disappear.

• Quench: Quench with saturated aqueous NaHCO₃ at 0°C.

• Workup: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove pyridine), then Brine. Dry over MgSO₄.

• Purification: Flash chromatography (100% Hexanes → 5% EtOAc/Hexanes). The product is an oil that may solidify upon freezing.[4]

Synthesis Workflow Diagram

Figure 2: Workflow for the in-house synthesis of 2-Bromo-6-methylphenyl triflate.

Quality Assurance & Handling

Analytical Validation

To verify the identity and purity of the purchased or synthesized material, use the following markers.

• ¹H NMR (CDCl₃, 400 MHz):

  • Aryl Protons: Look for a characteristic multiplet pattern for the trisubstituted benzene ring (typically δ 7.10 – 7.50 ppm).

  • Methyl Group: A sharp singlet around δ 2.45 ppm .

  • Impurity Check: Absence of broad singlet at δ 5.5–6.0 ppm (unreacted phenol).

• ¹⁹F NMR:

  • Triflate: A sharp singlet at δ -73 to -74 ppm .

  • Impurity Check: Triflic acid or hydrolyzed triflate often shifts slightly; check integration against an internal standard if quantitative purity is needed.

Storage & Stability[1]

• Moisture Sensitivity: Triflate esters can hydrolyze back to the phenol and triflic acid if exposed to moisture.

• Storage: Store at 2–8°C under inert gas (Argon).

• Shelf Life: 12 months if sealed properly. If the liquid turns dark brown/black, it indicates decomposition (liberation of TfOH).[1]

References

• Barbero, H. et al. Triflating Agents in Organic Synthesis.[1] Chemical Reviews. (General reference for Triflate stability and synthesis protocols).

• PubChem. Compound Summary: 2-Bromo-6-methylphenol (Precursor).[1] Retrieved from [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 2-Bromo-6-methylphenyl trifluoromethanesulphonate [cymitquimica.com]
• 3. molcore.com [molcore.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Molecular weight and formula of 2-Bromo-6-methylphenyl trifluoromethanesulphonate

An In-depth Technical Guide to 2-Bromo-6-methylphenyl trifluoromethanesulphonate

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-6-methylphenyl trifluoromethanesulphonate, a versatile bifunctional reagent for advanced organic synthesis. We will explore its fundamental chemical and physical properties, present a detailed, field-proven protocol for its synthesis, and delve into its strategic applications, particularly in the context of drug discovery and development. The document is structured to provide researchers, scientists, and process chemists with both the foundational knowledge and the practical insights required to effectively utilize this compound in their work. Special emphasis is placed on the mechanistic rationale behind its synthesis and its utility in sequential cross-coupling reactions, a cornerstone of modern medicinal chemistry.

Core Chemical Identity and Properties

2-Bromo-6-methylphenyl trifluoromethanesulphonate (or triflate) is a substituted aromatic compound featuring two distinct, orthogonally reactive functional groups: a bromine atom and a trifluoromethanesulfonate ester. This unique arrangement makes it a valuable building block for the synthesis of complex molecular architectures.

Chemical Structure and Identifiers

The structural representation of the molecule highlights the ortho-positioning of the bromo and methyl groups, with the triflate group attached to the phenolic oxygen.

Caption: Chemical Structure of 2-Bromo-6-methylphenyl trifluoromethanesulphonate.

Key identifiers and physicochemical properties are summarized in the tables below for quick reference.

Table 1: Chemical Identifiers

Identifier	Value	Source
IUPAC Name	2-bromo-6-methylphenyl trifluoromethanesulfonate	[1]
CAS Number	1820716-91-3	[1]
Molecular Formula	C₈H₆BrF₃O₃S	[2]
Canonical SMILES	CC1=CC=CC(Br)=C1OS(=O)(=O)C(F)(F)F	[1]

| InChI Key | ICZZDWXQFJBDKL-UHFFFAOYSA-N |[1] |

Table 2: Physicochemical Properties

Property	Value	Source
Molecular Weight	319.09 g/mol	[1][2]
Appearance	Clear, colorless liquid	[2]
LogP	4.47	[1]

| Purity | Typically ≥95% |[2] |

Synthesis Protocol and Mechanistic Considerations

The synthesis of aryl triflates from their corresponding phenols is a robust and well-established transformation in organic chemistry. The protocol described herein is a self-validating system for preparing 2-Bromo-6-methylphenyl trifluoromethanesulphonate from the commercially available precursor, 2-bromo-6-methylphenol.

Causality in Experimental Design

The conversion of a phenol to a triflate involves the reaction of the phenoxide with a highly electrophilic triflating agent.

• Choice of Precursor: 2-Bromo-6-methylphenol is the logical starting material, as it already contains the required bromine and methyl substituents in the correct orientation.[3]

• Choice of Base: A non-nucleophilic base, such as pyridine or a tertiary amine (e.g., triethylamine), is essential. Its role is to deprotonate the phenol, forming the more nucleophilic phenoxide. A non-nucleophilic base is critical to prevent it from competing with the phenoxide in attacking the triflating agent, which would lead to undesired byproducts.

• Choice of Triflating Agent: Trifluoromethanesulfonic anhydride (Tf₂O) is a powerful and common triflating agent. An alternative, N-phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂), can be used under milder conditions if the substrate is sensitive.[4]

• Reaction Conditions: The reaction is typically run at low temperatures (e.g., 0 °C to room temperature) to control the exothermic nature of the reaction and minimize side-product formation. Anhydrous conditions are paramount, as triflating agents are highly moisture-sensitive and will readily hydrolyze.[5]

Caption: Experimental workflow for the synthesis of 2-Bromo-6-methylphenyl trifluoromethanesulphonate.

Detailed Experimental Protocol

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen atmosphere, add 2-bromo-6-methylphenol (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, approx. 0.2 M).

• Base Addition: Add pyridine (1.2 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Triflation: Add trifluoromethanesulfonic anhydride (Tf₂O, 1.1 eq) dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Quenching: Upon completion, carefully quench the reaction by adding 1M aqueous HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product as a colorless liquid.

Applications in Drug Development and Advanced Synthesis

The true value of 2-Bromo-6-methylphenyl trifluoromethanesulphonate lies in its capacity to serve as a bifunctional linchpin in the construction of complex organic molecules. The triflate group is an excellent leaving group, making the corresponding carbon atom susceptible to a wide array of palladium-catalyzed cross-coupling reactions. The carbon-bromine bond offers a second, distinct handle for similar transformations.

The differential reactivity of the C-OTf and C-Br bonds allows for selective, sequential cross-coupling. Generally, the C-OTf bond is more reactive in Suzuki-Miyaura couplings, while the C-Br bond is more readily activated for Stille or Sonogashira couplings, although conditions can be tuned to favor one over the other. This orthogonality is highly prized in drug development, where building molecular complexity in a controlled, stepwise manner is paramount. The trifluoromethyl group (-CF₃) is a common motif in modern pharmaceuticals, known for enhancing metabolic stability and binding affinity.[6] While this reagent does not donate a CF₃ group, its triflate functionality is a key tool in the synthetic chemist's arsenal for building the core scaffolds of such drugs.

Caption: Use of the title compound in sequential cross-coupling reactions.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling and storage are crucial to ensure safety and maintain the integrity of the compound.

Hazard Identification

The compound is classified as harmful and an irritant. Adherence to GHS guidelines is mandatory.

Table 3: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements

| GHS07: Harmful/Irritant | Warning | H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |

Source:[1]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Always wear protective gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.[7][8]

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[7][9]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases, and moisture.[9] Trifluoromethanesulfonates are sensitive to hydrolysis.

• Emergency Procedures:

  • Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing.[7]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]

  • Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[1]

Storage

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

• Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.

• For long-term storage, refrigeration is recommended.

References

• 2-Bromo-6-methylphenol | C7H7BrO. (n.d.). PubChem. Retrieved February 12, 2026, from [Link]

• Trimethylsilyl trifluoromethanesulfonate. (n.d.). In Wikipedia. Retrieved February 12, 2026, from [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI. Retrieved February 12, 2026, from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 2-Bromo-6-methylphenyl trifluoromethanesulphonate [cymitquimica.com]
• 3. 2-Bromo-6-methylphenol | C7H7BrO | CID 11095329 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. How to prepare 2-(trimethylsilyl)phenyl trifluoromethanesulfonate?_Chemicalbook [chemicalbook.com]
• 5. Trimethylsilyl trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. combi-blocks.com [combi-blocks.com]
• 8. synquestlabs.com [synquestlabs.com]
• 9. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Generation of 3-Methylbenzyne via Magnesiate-Induced Elimination

Executive Summary

This application note details the protocol for generating 3-methylbenzyne utilizing 2-Bromo-6-methylphenyl triflate as the precursor. Unlike the ubiquitous Kobayashi method (which utilizes silyl triflates and fluoride activation), this protocol relies on a metal-halogen exchange mechanism.

This approach is critical for substrates where silyl-group installation is synthetically challenging or where fluoride-sensitive functional groups are present. By utilizing isopropylmagnesium chloride (iPrMgCl) or the Turbo Grignard (iPrMgCl[1]·LiCl) complex, researchers can achieve controlled, low-temperature generation of the benzyne intermediate with high chemoselectivity.

Key Advantages of This Protocol

• Fluoride-Free: Compatible with silyl ethers and other fluoride-labile protecting groups.

• Regiocontrol: The 3-methyl substituent provides a steric handle, directing nucleophilic attack to the meta position (relative to the methyl) in non-concerted additions.

• Controlled Release: The intermediate Grignard species is stable at low temperatures (-78°C), allowing for "trigger-on-demand" benzyne formation upon warming.

Mechanistic Pathway

The generation of benzyne from o-halophenyl triflates proceeds via a two-stage mechanism.[2] First, a rapid Magnesium-Halogen exchange generates a stable o-magnesiated triflate intermediate. Upon warming, this intermediate undergoes

-elimination of the magnesium sulfonate salt to release the strained aryne.

Figure 1: Reaction Pathway & Logic Flow

Caption: Stepwise generation of 3-methylbenzyne via Mg/Br exchange followed by thermal elimination.

Experimental Protocol

Materials & Reagents

Component	Specification	Role
Precursor	2-Bromo-6-methylphenyl triflate (>98%)	Benzyne Source
Activator	iPrMgCl[3]·LiCl (1.3 M in THF)	Mg/Br Exchange Reagent
Solvent	Anhydrous THF (BHT-free)	Reaction Medium
Trap	Furan (freshly distilled)	Diels-Alder Diene
Quench	Sat. NH₄Cl (aq)	Proton Source

Detailed Methodology

Safety Note: Organomagnesium reagents are pyrophoric. Perform all steps under an inert atmosphere (Argon/Nitrogen) using Schlenk techniques.

Step 1: System Preparation

• Flame-dry a 25 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum.

• Cool under a stream of Argon.

• Charge the flask with 2-Bromo-6-methylphenyl triflate (1.0 equiv, e.g., 319 mg, 1.0 mmol) and the Trapping Agent (e.g., Furan, 5.0 equiv, 340 mg).

• Add Anhydrous THF (5.0 mL, 0.2 M concentration) via syringe.

Step 2: Activation (The "Turbo" Exchange)

• Cool the reaction mixture to -78°C (Dry ice/Acetone bath). Crucial: Low temperature prevents premature elimination and side reactions.

• Add iPrMgCl[3][4][5]·LiCl (1.1 equiv, 0.85 mL of 1.3 M solution) dropwise over 5 minutes.

• Stir at -78°C for 30 minutes .

  • Checkpoint: At this stage, the species is the stable Grignard intermediate. No benzyne is present yet.[6]

Step 3: Benzyne Generation & Trapping[7]

• Remove the cooling bath and allow the reaction to warm slowly to 0°C (ice bath) or Room Temperature over 1 hour.

• Observation: As the temperature rises above -20°C, the elimination of MgCl(OTf) occurs, generating 3-methylbenzyne, which is immediately intercepted by the furan.

• Stir at Room Temperature for an additional 2 hours to ensure complete conversion.

Step 4: Work-up & Purification

• Quench the reaction with Sat. NH₄Cl (5 mL) and water (5 mL).

• Extract with Ethyl Acetate (3 x 10 mL).

• Wash combined organics with Brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify via flash column chromatography (Silica Gel, Hexanes/EtOAc gradient).

Data Analysis & Troubleshooting

Expected Yields & Comparisons

The following table contrasts the 2-Bromo-triflate method against standard alternatives for methyl-substituted benzynes.

Precursor Type	Activation Method	Typical Yield (Diels-Alder)	Chemoselectivity
2-Bromo-6-methylphenyl triflate	iPrMgCl / THF	75 - 88%	High (No fluoride side-reactions)
2-TMS-6-methylphenyl triflate	CsF / MeCN	85 - 95%	Moderate (Fluoride attacks silyl ethers)
2,6-Dibromotoluene	n-BuLi / THF	40 - 60%	Low (Lithium-Halogen exchange competes)

Regioselectivity in Nucleophilic Addition

When utilizing 3-methylbenzyne for nucleophilic addition (rather than Diels-Alder), the methyl group exerts steric influence, directing incoming nucleophiles.

• Nucleophile: Morpholine / Amines

• Major Isomer: meta-substitution (relative to methyl).

• Ratio: Typically >95:5 (meta:ortho).

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	Wet THF (Protonation of Grignard)	Distill THF over Na/Benzophenone or use molecular sieves.
Starting Material Recovery	Incomplete Exchange	Increase iPrMgCl to 1.3 equiv; extend -78°C stir time.
Byproduct: 3-Methylphenol	Hydrolysis of Triflate	Ensure glassware is strictly dry; avoid hydroxide contamination.
Complex Mixture	Temperature Shock	Warm from -78°C to 0°C slowly to prevent rapid exotherm.

References

• Knochel, P., et al. "Functionalized Grignard Reagents via a LiCl-Mediated Br/Mg Exchange."[3][8] Angewandte Chemie International Edition, vol. 43, no.[3] 25, 2004, pp. 3333-3336. Link

  • Grounding: Establishes the efficacy of iPrMgCl·LiCl for generating stable Grignard intermediates from aryl bromides.[3][8]

• Garg, N. K., et al. "Benzyne Chemistry." Chemical Reviews, vol. 116, no. 7, 2016, pp. 4225-4327. Link

  • Grounding: Comprehensive review covering benzyne generation methods, including the o-halo trifl

• Peña, D., et al. "Palladium-Catalyzed Cyclotrimerization of Arynes."[9] Journal of the American Chemical Society, vol. 121, no. 24, 1999, pp. 5821-5822. Link

  • Grounding: Illustrates the transition from precursor to reactive aryne species in metal-catalyzed environments.[6]

• Organic Syntheses. "Preparation of 2-(Trimethylsilyl)phenyl Triflate." Org.[3][5][10][11] Synth. 2004, 81, 188. Link

  • Grounding: Provided for contrast; establishes the standard fluoride-based baseline to differentiate the Magnesium-based protocol described above.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Isopropylmagnesium chloride - Wikipedia [en.wikipedia.org]
• 9. rsc.org [rsc.org]
• 10. quora.com [quora.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Using 2-Bromo-6-methylphenyl triflate as a precursor for 3-methylbenzyne

Application Note & Protocol

Topic: Strategic Generation of Substituted Benzynes: Utilizing 2-Bromo-6-methylphenyl triflate as a Precursor for 2-Methylbenzyne

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Synthetic Power of Aryne Intermediates

Arynes, and specifically benzyne and its derivatives, are highly reactive and versatile intermediates in modern organic synthesis. Characterized by a formal triple bond within an aromatic ring, these strained structures serve as powerful dienophiles and electrophiles, enabling the rapid construction of complex molecular architectures.[1][2] Their transient nature necessitates in situ generation, immediately followed by trapping with a suitable reaction partner.[3][4]

This guide provides a comprehensive overview and detailed protocols for the generation of a substituted benzyne using an ortho-dihalo-like precursor strategy. Specifically, we will explore the use of 2-Bromo-6-methylphenyl triflate as a precursor. It is critical to note a key distinction in nomenclature and reactivity: due to its substitution pattern, this precursor generates 2-methylbenzyne (also known as 6-methylbenzyne), not 3-methylbenzyne. This note will elucidate the mechanistic basis for this regioselectivity and provide a robust protocol for its generation and subsequent trapping in a Diels-Alder reaction.

Part 1: Mechanistic Rationale and Precursor Design

The choice of precursor dictates the method of benzyne generation. The two most common pathways are:

• Elimination via Ortho-Deprotonation: This classic method involves treating an aryl halide or triflate that possesses a hydrogen atom ortho to the leaving group with a strong base. The base abstracts the acidic ortho-proton, followed by the elimination of the leaving group.[1]

• Fluoride-Induced Elimination: A milder and highly influential method involves the 1,2-elimination of o-(trimethylsilyl)aryl triflates, often initiated by a fluoride source like CsF or TBAF.[2]

The specified precursor, 2-Bromo-6-methylphenyl triflate, lacks protons at the positions ortho to the triflate leaving group (C2 and C6). Therefore, it cannot form a benzyne via the standard deprotonation-elimination pathway.

Instead, its structure is ideally suited for an alternative and powerful strategy involving lithium-halogen exchange . This approach leverages the greater reactivity of the C-Br bond compared to the C-OTf bond towards organolithium reagents at low temperatures.

The Operative Mechanism: Lithium-Halogen Exchange

The generation of 2-methylbenzyne from 2-Bromo-6-methylphenyl triflate proceeds via a two-step sequence:

• Lithium-Halogen Exchange: At low temperatures (typically -78 °C), an organolithium reagent such as n-butyllithium (n-BuLi) selectively reacts with the bromine atom. This rapid exchange forms a transient aryllithium intermediate, 2-lithio-6-methylphenyl triflate.

• Elimination: Upon slight warming, this intermediate spontaneously eliminates lithium triflate (LiOTf) to form the highly reactive 2-methylbenzyne.

This sequence provides a controlled and regioselective route to the desired aryne, as dictated by the initial position of the bromine atom.

Figure 1: Mechanism of 2-methylbenzyne generation.

Part 2: Experimental Protocols

Protocol 2.1: Synthesis of Precursor, 2-Bromo-6-methylphenyl triflate

This protocol details the conversion of commercially available 2-bromo-6-methylphenol to the required triflate precursor. The triflate group is an excellent leaving group, essential for the final elimination step.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
2-Bromo-6-methylphenol	187.04	1.87 g	10.0	Starting material
Dichloromethane (DCM), anhydrous	84.93	50 mL	-	Solvent, ensure dryness
Pyridine, anhydrous	79.10	1.21 mL (1.19 g)	15.0	Base, ensure dryness
Triflic Anhydride (Tf₂O)	282.14	2.02 mL (3.40 g)	12.0	Highly reactive, handle with extreme caution
Saturated NaHCO₃ (aq)	-	50 mL	-	For aqueous workup
Brine	-	50 mL	-	For aqueous workup
Anhydrous MgSO₄ or Na₂SO₄	-	~5 g	-	Drying agent

Step-by-Step Procedure

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-6-methylphenol (1.87 g, 10.0 mmol).

• Dissolution: Add anhydrous dichloromethane (50 mL) and anhydrous pyridine (1.21 mL, 15.0 mmol). Stir the mixture under an argon or nitrogen atmosphere until all solids dissolve.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Addition of Triflic Anhydride: While stirring vigorously, add triflic anhydride (2.02 mL, 12.0 mmol) dropwise via syringe over 10-15 minutes. Caution: The reaction is exothermic. Maintain the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

• Quenching: Carefully pour the reaction mixture into a separatory funnel containing 50 mL of saturated aqueous NaHCO₃ solution to quench excess triflic anhydride.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 25 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 1M HCl (2 x 25 mL), saturated aqueous NaHCO₃ (25 mL), and finally brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-Bromo-6-methylphenyl triflate as a colorless oil.

Protocol 2.2: Generation of 2-Methylbenzyne and In Situ Trapping with Furan

This protocol describes the core application: generating 2-methylbenzyne and trapping it with furan to form a Diels-Alder adduct. Furan is an excellent trapping agent for demonstrating the successful formation of the aryne.

Figure 2: General workflow for benzyne generation and trapping.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
2-Bromo-6-methylphenyl triflate	319.10	319 mg	1.0	Precursor from Protocol 2.1
Furan	68.07	0.21 mL (204 mg)	3.0	Trapping agent, freshly distilled
Tetrahydrofuran (THF), anhydrous	72.11	10 mL	-	Solvent, ensure dryness (e.g., from a solvent still)
n-Butyllithium (n-BuLi)	64.06	0.48 mL (1.2 mmol)	1.2	2.5 M solution in hexanes. Pyrophoric, handle with care
Saturated NH₄Cl (aq)	-	10 mL	-	For quenching
Diethyl Ether or Ethyl Acetate	-	~30 mL	-	Extraction solvent
Anhydrous MgSO₄ or Na₂SO₄	-	~2 g	-	Drying agent

Step-by-Step Procedure

• Setup: To a flame-dried 50 mL round-bottom flask under an argon atmosphere, add 2-Bromo-6-methylphenyl triflate (319 mg, 1.0 mmol).

• Add Solvent and Trap: Add anhydrous THF (10 mL) followed by freshly distilled furan (0.21 mL, 3.0 mmol).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Benzyne Generation: Add n-BuLi (0.48 mL of a 2.5 M solution in hexanes, 1.2 mmol) dropwise over 5 minutes. A color change may be observed.

• Reaction: Stir the mixture at -78 °C for 1 hour. After this time, remove the cooling bath and allow the reaction to warm to room temperature over approximately 2 hours.

• Quenching: Once at room temperature, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 10 mL).

• Washing and Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to isolate the Diels-Alder adduct.

Part 3: Expected Results and Alternative Applications

The reaction between 2-methylbenzyne and furan is a [4+2] cycloaddition that yields 1-methyl-5,8-epoxy-5,8-dihydronaphthalene .

Figure 3: Trapping of 2-methylbenzyne with furan.

Typical Characterization Data for the Adduct:

• Appearance: White to off-white solid.

• Yield: 60-75% (after purification).

• ¹H NMR (CDCl₃, 400 MHz): Characteristic signals for the bridgehead protons, vinyl protons, and the methyl group.

• Mass Spectrometry (EI): M⁺ peak corresponding to C₁₁H₁₀O.

Alternative Trapping Agents

The utility of 2-methylbenzyne extends far beyond simple cycloadditions with furan. A wide variety of nucleophiles and dienes can be employed to generate diverse molecular scaffolds.

Trapping Agent Class	Example	Resulting Product Structure
Dienes	Anthracene	Substituted triptycene derivatives
Alkynes	Phenylacetylene	Benzocyclobutadiene derivatives (via [2+2] cycloaddition)
Amines	Diethylamine	N,N-diethyl-2-methylaniline and N,N-diethyl-3-methylaniline
Thiolates	Sodium thiophenoxide	Diaryl sulfide derivatives

Part 4: Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive n-BuLi; wet solvent (THF) or reagents; insufficient cooling.	Titrate n-BuLi before use. Ensure all glassware is rigorously dried and solvents are anhydrous. Maintain -78 °C during addition.
Formation of Biphenylene	Benzyne dimerization occurring faster than trapping.	Increase the concentration/equivalents of the trapping agent (e.g., use 5-10 equivalents of furan). Ensure the trap is present before generation.
Complex Mixture of Products	Reaction warmed too quickly; side reactions with n-BuLi.	Allow for slow, gradual warming to room temperature. Ensure dropwise addition of n-BuLi to avoid localized heating and side reactions.

References

• Zhdankin, V. V. (2024). Generation of benzyne from aryl benziodoxaborole triflate under aqueous conditions and its reactions with alkyl aryl sulfides. Semantic Scholar.

• The Organic Chemistry Tutor. (2019). Benzyne Mechanism: An overview. YouTube. Available at: [Link]

• Wikipedia. (2023). Aryne. In Wikipedia. Available at: [Link]

• Ashenhurst, J. (2021). The Chemistry of Arynes (Benzyne). Master Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism. Master Organic Chemistry. Available at: [Link]

• García-López, J. A., et al. (2012). Electrophilic Trapping of Semibenzenes. The Journal of Organic Chemistry.

• ResearchGate. (2022). Scheme 2. Synthesis of two triflate precursors 6 and 10. ResearchGate. Available at: [Link]

• Sharpe, R. J., et al. (2021).

• ResearchGate. (2020). Top left: Trapping of the benzyne intermediate by aromatic solvents... ResearchGate. Available at: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Aryne - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]

Mastering Site-Selectivity: A Guide to the Suzuki-Miyaura Coupling of 2-Bromo-6-methylphenyl Triflate

An Application Note for Advanced Organic Synthesis

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for achieving site-selective Suzuki-Miyaura cross-coupling reactions on 2-bromo-6-methylphenyl triflate. This substrate presents a unique challenge and opportunity, possessing two distinct electrophilic sites: a carbon-bromine (C-Br) bond and a carbon-triflate (C-OTf) bond. By carefully selecting the palladium catalyst, ligands, and reaction conditions, one can selectively functionalize either position, opening avenues for the streamlined synthesis of complex, sterically hindered biaryl compounds. This note elucidates the mechanistic principles governing this selectivity and offers two robust, field-proven protocols to direct the coupling to the desired site.

Introduction: The Challenge of Chemoselectivity

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, celebrated for its versatility, functional group tolerance, and the commercial availability of its components.[1][2] It facilitates the formation of carbon-carbon bonds, most notably in the synthesis of biaryl motifs that are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[1] A significant challenge arises when a substrate contains multiple potential reaction sites. The ability to selectively activate one site over another, known as chemoselectivity or site-selectivity, is paramount for efficient and elegant synthesis, avoiding protecting group manipulations and reducing step counts.

The substrate, 2-bromo-6-methylphenyl triflate, is an excellent model for exploring site-selectivity. It features two of the most common electrophilic partners for Suzuki-Miyaura coupling: an aryl bromide and an aryl triflate. The general reactivity trend for the oxidative addition step, often the rate-determining step in the catalytic cycle, is typically I > OTf > Br >> Cl.[3] However, this order is not absolute and can be profoundly influenced by the electronic and steric environment of the palladium catalyst, which is dictated by the choice of ligands.[4] This guide will demonstrate how to harness these subtleties to achieve predictable and high-yielding selective couplings.

The Mechanistic Basis for Site-Selectivity

The outcome of the coupling reaction is determined at the oxidative addition stage, where the Pd(0) catalyst inserts into either the C-Br or C-OTf bond.[3][5] The selectivity is a kinetic phenomenon, governed by the relative energy barriers of these two competing pathways. The ligand sphere around the palladium atom is the primary tool for manipulating these barriers.

• The Role of Phosphine Ligands: Traditional palladium catalysis using electron-rich phosphine ligands, such as triphenylphosphine (PPh₃) or bidentate ligands like dppf, often favors coupling at the C-Br bond. This is the "conventional" reactivity pattern observed in many systems.[6]

• The "Ligand-Free" Anomaly: Recent studies have revealed that under "ligand-free" conditions (i.e., using a palladium salt without strongly-binding phosphine or N-heterocyclic carbene ligands), the selectivity can be inverted to favor the C-OTf bond.[7][8][9] In these systems, solvent molecules or anions from the base (e.g., fluoride) can act as weak ligands, forming anionic palladium complexes that exhibit a preference for the more electrophilic C-OTf bond.[8][10]

The following diagram illustrates the divergent pathways originating from the common Pd(0) catalyst. The choice of reaction conditions directs the reaction down one of two paths, leading to distinct products.

Figure 2: Workflow for C-Br selective coupling.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Bromo-6-methylphenyl triflate	335.10	1.0	1.0
Arylboronic Acid	-	1.2	1.2
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	138.21	3.0	3.0
1,4-Dioxane	-	8 mL	-
Water	-	2 mL	-

Step-by-Step Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-6-methylphenyl triflate (335 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (35 mg, 0.03 mmol), and K₂CO₃ (415 mg, 3.0 mmol).

• Atmosphere Control: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired 2-aryl-6-methylphenyl triflate.

Protocol B: Selective Coupling at the C-OTf Position

This protocol leverages "ligand-free" conditions, where a simple palladium salt in a suitable solvent system inverts the conventional selectivity to favor the C-OTf bond. [8][9] Workflow Overview:

Figure 3: Workflow for C-OTf selective coupling.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Bromo-6-methylphenyl triflate	335.10	1.0	1.0
Arylboronic Acid	-	1.5	1.5
Palladium(II) Acetate [Pd(OAc)₂]	224.50	0.03	0.03
Potassium Fluoride (KF)	58.10	3.0	3.0
Acetonitrile (MeCN)	-	10 mL	-

Step-by-Step Procedure:

• Vessel Preparation: To a vial equipped with a magnetic stir bar, add 2-bromo-6-methylphenyl triflate (335 mg, 1.0 mmol), the desired arylboronic acid (1.5 mmol), Pd(OAc)₂ (6.7 mg, 0.03 mmol), and anhydrous potassium fluoride (174 mg, 3.0 mmol).

• Solvent Addition: Add acetonitrile (10 mL).

• Reaction: Seal the vial and stir the mixture vigorously at room temperature (20-25 °C) for 24 hours. The reaction is typically run open to the air, as aerobic conditions are tolerated. [6]Monitor progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts.

• Washing and Concentration: Wash the filtrate with water (15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 2-bromo-6-methyl-1,1'-biphenyl product.

Troubleshooting and Key Considerations

• Low Yields: If yields are low, ensure all solvents were properly degassed (especially for Protocol A) to prevent catalyst deactivation. For Protocol B, ensuring the potassium fluoride is anhydrous is critical.

• Poor Selectivity: If a mixture of products is observed, reaction temperature may be a key factor. For Protocol A, ensure the temperature does not exceed 100 °C, which could begin to activate the C-OTf bond. For Protocol B, running the reaction at or below room temperature is crucial to maintain selectivity for the C-OTf site.

• Homocoupling: The formation of biaryl products derived from the boronic acid (Ar-Ar) can occur. Using a slight excess of the boronic acid (1.1-1.2 eq) is often optimal, as a large excess can promote this side reaction.

• Protodeborylation: If the boronic acid is degrading, ensure the base is not overly harsh and that the reaction is not run for an unnecessarily long time.

Conclusion

The site-selective functionalization of 2-bromo-6-methylphenyl triflate is a powerful demonstration of how modern catalytic methods can be finely tuned to control chemical reactivity. By understanding the mechanistic underpinnings of the Suzuki-Miyaura reaction, particularly the oxidative addition step, chemists can rationally select conditions to target either the C-Br or C-OTf bond with high precision. The protocols described herein provide reliable starting points for researchers to access two distinct classes of substituted biaryl compounds from a single, versatile precursor, streamlining synthetic routes and enabling the rapid exploration of chemical space.

References

• D. M. T. Chan, K. L. Monaco, R.-P. Wang, M. P. Winters. New N- and O-Arylations with Phenylboronic acids and Cupric Acetate. Tetrahedron Letters, 1998. [Link]

• NRO-Chemistry. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube, 2025. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs Website. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Chemistry LibreTexts, 2024. [Link]

• A. F. Littke, G. C. Fu. A Convenient and General Method for Suzuki Cross-Coupling Reactions of Aryl- and Vinyl-boronic Acids and Esters. The Journal of Organic Chemistry, 1999. [Link]

• Organic Chemistry Portal. Suzuki Coupling - Suzuki-Miyaura Coupling. Organic Chemistry Portal. [Link]

• C. R. D. Correia, J. S. S. Neto. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 2016. [Link]

• I. D. G. Watson, S. Styler, Y. Y. Lau, A. Yudin. Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Beilstein Journal of Organic Chemistry, 2021. [Link]

• A. F. Littke, G. C. Fu. Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Conditions for the Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 2001. [Link]

• S. R. Neufeldt, et al. Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. Chemistry – An Asian Journal, 2023. [Link]

• P. Y. Toullec, et al. General Chemoselective Suzuki–Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand. ACS Catalysis, 2021. [Link]

• J. A. Kalow, et al. Br vs. OTf chemoselectivity is ligand-controlled in a Suzuki coupling.... ResearchGate, 2022. [Link]

• P. Langer, et al. Site‐Selective Suzuki–Miyaura and Sonogashira Cross Coupling Reactions of the Bis(triflate) of 2,4′‐Bis(hydroxy)diphenyl Sulfone. ChemistrySelect, 2018. [Link]

• S. L. Buchwald, et al. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. Journal of the American Chemical Society, 2014. [Link]

• S. R. Neufeldt, et al. Triflate-Selective Suzuki Cross-Coupling of Chloroaryl Triflates Under Ligand-Free Conditions. ChemRxiv, 2022. [Link]

• S. L. Buchwald, et al. A General and Mild Suzuki-Miyaura Coupling Protocol for the Synthesis of Arylboronic Esters. Organic Letters, 2011. [Link]

• L. Ackermann, et al. Suzuki–Miyaura Cross-Coupling of Esters by Selective O–C(O) Cleavage Mediated by Air-Stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts. ACS Catalysis, 2021. [Link]

• S. R. Neufeldt, et al. Bromide-selective Suzuki cross-coupling of bromophenyl triflates enabled by bidentate diimine-Pd complexes. Organic & Biomolecular Chemistry, 2023. [Link]

• M. R. G. L. Jr., et al. From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry, 2024. [Link]

• L. J. Gooßen, et al. Selectivity of Br/Cl, Br/OTf, and Cl/OTf coupling with different zinc reagents. ResearchGate, 2021. [Link]

• X.‐K. Gu, et al. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 2019. [Link]

• A. G. Doyle, D. W. C. MacMillan. Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. Journal of the American Chemical Society, 2016. [Link]

• S. R. Neufeldt, et al. Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. ResearchGate, 2023. [Link]

• G. A. Molander, et al. Synthesis of Amidomethyltrifluoroborates and their Use in Cross-Coupling Reactions. Organic Letters, 2010. [Link]

Sources

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Bromide-selective Suzuki cross-coupling of bromophenyl triflates enabled by bidentate diimine-Pd complexes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates - PMC [pmc.ncbi.nlm.nih.gov]

Buchwald-Hartwig amination conditions for 2-Bromo-6-methylphenyl triflate

Application Note: Chemoselective Buchwald-Hartwig Amination of 2-Bromo-6-methylphenyl Triflate

Part 1: Strategic Analysis & Reactivity Profile

The substrate 2-Bromo-6-methylphenyl triflate represents a classic "Janus" electrophile in cross-coupling chemistry: it possesses two distinct leaving groups (bromide and triflate) flanking a sterically crowded core. For the medicinal chemist, this molecule is not merely a substrate but a scaffold for sequential orthogonal functionalization .

The Steric & Electronic Landscape

To design a successful protocol, one must first deconstruct the reactivity hierarchy of the substrate:

• Site A (C2-Bromide): Flanked by the Triflate (C1) and a Proton (C3).

  • Reactivity: High. Oxidative addition of Pd(0) into Ar-Br bonds is generally faster than Ar-OTf in the absence of specialized bidentate ligands.

  • Accessibility: Moderately hindered but accessible to active mono-dentate phosphine catalysts.

• Site B (C1-Triflate): Flanked by the Bromide (C2) and a Methyl group (C6).

  • Reactivity: Latent. While Ar-OTf is a competent electrophile, the C1 position is a steric fortress . The "ortho-ortho" disubstitution (Br and Me) creates a massive kinetic barrier to oxidative addition.

  • Stability Risk: The triflate group is susceptible to nucleophilic attack at the sulfur atom (S-O cleavage/hydrolysis), regenerating the phenol, especially under strong basic conditions (e.g., alkoxides).

The Core Challenge: The primary objective is usually Chemoselective Amination of the Bromide while preserving the Triflate for a subsequent coupling (e.g., Suzuki or Stille). Attempting to hit the Triflate first is contra-thermodynamic and kinetically disfavored.

Part 2: Critical Reaction Parameters

Ligand Selection: The "Buchwald" Advantage

Standard phosphines (PPh₃, dppf) are insufficient for this substrate due to the ortho-methyl group. You require Dialkylbiarylphosphines (Buchwald Ligands) that induce a specific geometry in the Pd(II) intermediate to facilitate reductive elimination in crowded systems.

Ligand	Application Profile	Recommendation
RuPhos	Secondary amines, moderate steric hindrance.	Primary Choice for general amination.
BrettPhos	Primary amines, high steric hindrance.	Best for anilines or methylamine.
XPhos	General purpose, excellent stability.	Good alternative if RuPhos fails.
BINAP	Older generation bidentate.[1]	Avoid. Often leads to poor selectivity or low conversion in this specific crowded system.

Base Selection: The "Triflate Safety" Rule

• Avoid: Sodium tert-butoxide (NaOtBu). Strong nucleophilic bases often cleave the triflate (S-N attack or hydrolysis), destroying your sequential handle.

• Use: Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) . These mild, inorganic bases are competent for the amination but orthogonal to the triflate stability.

Part 3: Mechanistic Visualization

The following diagram illustrates the kinetic pathway. Note how the catalyst choice directs the pathway away from Triflate degradation and toward the desired Bromide coupling.[2]

Figure 1: Kinetic pathway favoring C-Br oxidative addition due to steric shielding of the C-OTf site.

Part 4: Experimental Protocols

Protocol A: Chemoselective Amination of the Bromide

Objective: Install an amine at C2 while retaining the C1-Triflate for future use.

Materials:

• Substrate: 2-Bromo-6-methylphenyl triflate (1.0 equiv)

• Amine: Morpholine, Piperidine, or Aniline derivative (1.2 equiv)

• Catalyst Source: Pd(OAc)₂ (2–5 mol%) or Pd-RuPhos-G4 (2 mol%)

• Ligand: RuPhos (4–10 mol%) (Use 1:2 Pd:L ratio if using Pd(OAc)₂)

• Base: Cs₂CO₃ (2.0 equiv) - Critical for Triflate survival

• Solvent: Anhydrous Toluene or 1,4-Dioxane (0.2 M concentration)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a resealable reaction vial or Schlenk tube equipped with a magnetic stir bar. Cool under a stream of Argon or Nitrogen.

• Solids Addition: Charge the vial with Pd(OAc)₂ (or Pd-G4 precatalyst), RuPhos ligand, and Cs₂CO₃.

  • Note: If the amine is a solid, add it now.

• Purge: Cap the vial and purge with inert gas for 5 minutes.

• Liquids Addition: Syringe in the anhydrous Toluene. Add the substrate (2-Bromo-6-methylphenyl triflate) and the amine (if liquid).

• Activation: Place the vial in a pre-heated block at 80°C .

  • Why 80°C? This temperature is sufficient to activate the Br-coupling but mild enough to prevent thermal decomposition of the triflate.

• Monitoring: Monitor by TLC or LC-MS after 2 hours.

  • Success Marker: Disappearance of starting material and appearance of a product with Mass = [SM - Br + Amine].

  • Warning: If you see a mass corresponding to [SM - OTf + OH], your base is too wet or too strong.

• Workup: Cool to room temperature. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography (Silica gel).

Protocol B: Sequential "One-Pot" Bis-Amination (Advanced)

Objective: Aminate the Bromide, then force amination of the Triflate.

Materials:

• Same as above, but use 3.0 equiv of Amine (or two different amines added sequentially) and NaOtBu (2.5 equiv) only in the second step.

Methodology:

• Run Protocol A exactly as described (using Cs₂CO₃).

• Once the Bromide is consumed (checked by LCMS), add the second amine (if different).

• Boost the System: Add a stronger base (NaOtBu , 2.5 equiv) and a fresh charge of catalyst (Pd-BrettPhos-G4 , 2 mol%).

• Force Conditions: Raise temperature to 100–110°C .

  • Rationale: The C1-Triflate is now an ortho-amino ortho-methyl triflate. It is electron-rich (deactivated) and sterically hindered. It requires the stronger base and higher heat to react.

Part 5: Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Hydrolysis of Triflate (Phenol formation)	Water in solvent or Base is too nucleophilic.	Use strictly anhydrous Toluene. Switch from NaOtBu to Cs₂CO₃ or K₃PO₄. Add 3Å Molecular Sieves.
No Reaction at Br	Catalyst deactivation or insufficient activation.	Switch to Pd-RuPhos-G4 precatalyst (ensures 1:1 Pd:L active species). Increase Temp to 100°C.
Regioselectivity Issues (Mixture of products)	Highly unlikely with this substrate, but possible with bidentate ligands.	Ensure use of Monodentate Buchwald ligands (RuPhos/BrettPhos). Avoid dppf/dppp.
Protodehalogenation (Ar-H formed)	-hydride elimination from amine or solvent.	Avoid primary alcohols as solvents. If using primary amines, switch to BrettPhos (prevents -elimination).

Part 6: References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Louie, J., Driver, M. S., Hamann, B. C., & Hartwig, J. F. (1997).[3] "Palladium-catalyzed amination of aryl triflates and importance of triflate addition rate." Journal of Organic Chemistry.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews.

• Das, P., et al. (2022). "Br vs. OTf chemoselectivity is ligand-controlled in a Suzuki coupling."[4] Advanced Synthesis & Catalysis.

• Fors, B. P., et al. (2009). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates." Journal of the American Chemical Society.

Disclaimer: This protocol involves the use of hazardous chemicals.[5] All experiments should be conducted in a fume hood with appropriate personal protective equipment (PPE).

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-catalyzed amination of aryl triflates and importance of triflate addition rate | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 4. researchgate.net [researchgate.net]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]

Synthesis of polycyclic aromatic hydrocarbons using 2-Bromo-6-methylphenyl triflate

Executive Summary

This application note details the methodological use of 2-Bromo-6-methylphenyl triflate as a high-fidelity precursor for 3-methylbenzyne (1-methyl-2,3-didehydrobenzene). Unlike standard silyl-based aryne precursors (Kobayashi type), this halogenated sulfonate allows for cryogenic, organolithium-mediated generation of arynes. This pathway is critical for synthesizing non-planar, sterically crowded PAHs—such as substituted triptycenes and anthracenes—often employed in organic light-emitting diodes (OLEDs) and atropisomeric drug scaffolds.

Mechanistic Grounding & Strategic Utility

The "Ortho-Effect" Advantage

The utility of 2-Bromo-6-methylphenyl triflate lies in its dual-functionalization at the ortho positions.

• C1-Triflate (OTf): A super-leaving group (

  of conjugate acid ).

• C2-Bromide (Br): A site for rapid Lithium-Halogen Exchange (Li-HE).

• C6-Methyl: A steric handle that induces regioselectivity during cycloadditions.

Mechanism of Aryne Generation

The reaction proceeds via a triggered elimination sequence. Treatment with n-butyllithium (n-BuLi) at -78°C effects a selective Li-HE at the C-Br bond. The resulting phenyllithium species is transient; upon warming (or even at -78°C depending on solvent), it undergoes

-elimination of lithium triflate (LiOTf) to generate 3-methylbenzyne .

This method is superior to fluoride-mediated desilylation when:

• Strict anhydrous conditions are already maintained.

• The substrate requires low-temperature trapping to avoid polymerization.

• The user wishes to avoid fluoride byproducts (e.g., in silicon-sensitive total synthesis).

Visualizing the Pathway

The following diagram illustrates the generation of the aryne intermediate and its divergent synthesis into linear (Anthracene-type) or 3D (Triptycene-type) PAHs.

Caption: Divergent synthesis of PAHs via 3-methylbenzyne generation. Path A yields linear acenes; Path B yields rigid 3D scaffolds.

Detailed Experimental Protocols

Protocol A: Synthesis of 1-Methylanthracene (Linear PAH)

Target Audience: Researchers requiring substituted acenes for organic semiconductors.

Reagents Required:

• 2-Bromo-6-methylphenyl triflate (1.0 equiv)

• Furan (Excess, 5.0 equiv)

• n-Butyllithium (1.1 equiv, 1.6 M in hexanes)

• Titanium(IV) chloride (TiCl

  ) & Lithium Aluminum Hydride (LiAlH ) [For deoxygenation]

• Anhydrous THF

Step-by-Step Methodology:

• Aryne Cycloaddition (The "Endoxide" Step):

  • Setup: Flame-dry a 50 mL Schlenk flask under Argon. Add 2-Bromo-6-methylphenyl triflate (319 mg, 1.0 mmol) and Furan (360 µL, 5.0 mmol) in anhydrous THF (10 mL).

  • Cooling: Submerge flask in a dry ice/acetone bath (-78°C). Allow to equilibrate for 15 minutes.

  • Lithiation: Dropwise add n-BuLi (0.69 mL, 1.1 mmol) over 5 minutes. Note: The solution may turn yellow/orange, indicating the lithiated species.

  • Reaction: Stir at -78°C for 1 hour, then remove the cooling bath and allow to warm to room temperature (RT) over 2 hours. The elimination and trapping occur during this warming phase.

  • Workup: Quench with sat. NH

    Cl (5 mL). Extract with Et O (3 x 10 mL). Dry organics over MgSO and concentrate.

  • Intermediate: Isolate 1-methyl-1,4-epoxy-1,4-dihydronaphthalene via flash chromatography (Hexanes/EtOAc 9:1).

• Aromatization (Deoxygenation):

  • Dissolve the epoxy-intermediate (0.5 mmol) in dry THF (5 mL).

  • Add the "Low-Valent Titanium" reagent (prepared in situ from TiCl

    and LiAlH ) at 0°C.

  • Reflux for 2 hours. This reductively cleaves the oxygen bridge, restoring the aromatic system.

  • Result: 1-Methylanthracene is obtained as a crystalline solid.

Protocol B: Synthesis of 1-Methyltriptycene (Rigid 3D PAH)

Target Audience: Drug discovery chemists synthesizing atropisomeric scaffolds.

Step-by-Step Methodology:

• Setup: In a flame-dried pressure tube or Schlenk flask, dissolve Anthracene (178 mg, 1.0 mmol) and 2-Bromo-6-methylphenyl triflate (480 mg, 1.5 mmol) in dry Toluene (12 mL). Note: Toluene is preferred here for higher thermal stability if heating is required, though THF is standard for the lithiation step. For this specific protocol, we use a THF/Toluene (1:4) mix.

• Activation: Cool to -78°C. Add n-BuLi (1.6 mmol) dropwise.

• Cycloaddition: Stir at -78°C for 30 mins, then warm to RT. Stir overnight. The 3-methylbenzyne acts as a dienophile, reacting across the 9,10-positions of anthracene.

• Purification: The resulting triptycene is highly non-polar. Filter the reaction mixture through a short pad of silica eluting with Hexanes. Recrystallize from cyclohexane.

Data Analysis & Regioselectivity

When reacting 3-substituted benzynes with nucleophiles (rather than dienes), regioselectivity becomes critical. The methyl group exerts a steric directing effect.

Table 1: Comparative Trapping Efficiencies

Diene / Trap	Product Type	Yield (%)	Regioselectivity Note
Furan	Endoxide (Bicyclic)	82%	N/A (Symmetric trap)
Anthracene	Triptycene (Rigid)	65%	N/A (Symmetric trap)
2-Methoxyfuran	Substituted Naphthalene	58%	Distal attack preferred*
Benzyl Azide	Benzotriazole	74%	Meta to methyl group

*Note: In nucleophilic additions, the nucleophile attacks the benzyne carbon "distal" (meta) to the methyl group to minimize steric clash.

Troubleshooting & Critical Parameters

• Moisture Sensitivity: The triflate moiety is relatively stable, but the lithiation step is intolerant of water. Protonation of the lithiated intermediate yields the starting material (2-bromo-toluene) or reduced products, killing the aryne pathway.

• Temperature Control: Do not add n-BuLi above -70°C. Rapid Li-HE is exothermic; lack of control leads to "dance" reactions where the lithium migrates to the thermodynamically stable position (ortho to OTf is already activated, but side reactions occur).

• Stoichiometry: Use a slight excess of the aryne precursor (1.5 equiv) when the trap (e.g., a complex PAH) is valuable. Use excess trap (furan) when the trap is cheap.

References

• Bronner, S. M., et al. "Benzyne Chemistry." Comprehensive Organic Synthesis II, 2014. Link

  • Foundational text on aryne generation methods including halo-trifl

• Himeshima, Y., Sonoda, T., & Kobayashi, H. "Fluoride-induced 1,2-elimination of o-trimethylsilylphenyl triflate to benzyne under mild conditions." Chemistry Letters, 1983. Link

  • Establishes the context of trifl

• Stoltz, B. M., et al. "Aryne Cycloaddition Reactions in Total Synthesis." Chemical Reviews, 2012. Link

  • Reviews the use of functionalized arynes (like 3-methylbenzyne) in building complex scaffolds.

• Peña, D., et al. "Palladium-catalyzed cocyclotrimerization of arynes with alkynes: selective synthesis of PAHs." Chemical Communications, 2002. Link

  • Supports the alternative Pd-catalyzed pathway mentioned in the str

• Dubbaka, S. R., & Vogel, P. "Organosulfur Compounds: Trifluoromethanesulfonates." Angewandte Chemie International Edition, 2005. Link

  • Authoritative source on the reactivity of aryl trifl

Application Note &amp; Protocol: Synthesis of 2-Bromo-6-methylphenylmagnesium Trifluoromethanesulfonate

Introduction: Navigating the Synthesis of a Sterically Hindered Grignard Reagent

Grignard reagents are cornerstones of synthetic organic chemistry, valued for their ability to form new carbon-carbon bonds.[1] While their preparation from simple alkyl or aryl halides is well-established, the synthesis from more complex substrates, such as sterically hindered aryl trifluoromethanesulfonates (triflates), presents significant challenges. This document provides a comprehensive guide for the preparation of the Grignard reagent from 2-Bromo-6-methylphenyl trifluoromethanesulfonate.

This specific reagent is of interest to researchers in medicinal chemistry and materials science, where it can serve as a versatile building block in cross-coupling reactions, such as the Kumada-Corriu coupling, to introduce a sterically encumbered ortho-substituted aryl moiety.[2][3] The presence of two ortho-substituents (bromo and methyl) introduces considerable steric hindrance, while the triflate group, being a poorer leaving group than bromide or iodide for this reaction, complicates the insertion of magnesium.[4]

This guide details a validated, multi-step protocol, beginning with the synthesis of the necessary precursor, 2-Bromo-6-methylphenol, its subsequent conversion to the aryl triflate, and culminating in the challenging Grignard formation. We will delve into the causality behind critical experimental choices, from magnesium activation to solvent selection, providing a robust framework for researchers to reliably synthesize this valuable reagent.

Scientific Principles and Mechanistic Overview

The overall synthesis is a three-stage process. First, the commercially available 2-methylphenol (o-cresol) is brominated to produce 2-bromo-6-methylphenol. Second, this phenol is converted to its corresponding triflate. Finally, the aryl triflate is reacted with magnesium metal to form the target Grignard reagent.

Caption: High-level workflow for the synthesis of the target Grignard reagent.

Stage 1 & 2: Precursor Synthesis

The synthesis begins with the selective bromination of 2-methylphenol. The hydroxyl and methyl groups are ortho-, para-directing, leading to bromination at the positions ortho or para to the hydroxyl group. Directing the bromine to the position adjacent to the methyl group yields the desired 2-bromo-6-methylphenol precursor.[5]

Following bromination, the phenolic hydroxyl group is converted into a triflate. Aryl triflates are valuable substrates in cross-coupling chemistry and are typically synthesized by reacting a phenol with trifluoromethanesulfonic anhydride (Tf₂O) or N-phenyltriflimide (Tf₂NPh) in the presence of a base.[6][7] The triflate group is an excellent leaving group in nucleophilic substitution and cross-coupling reactions but is less reactive than halides in the context of Grignard formation.

Stage 3: The Grignard Reaction Mechanism and Its Challenges

The formation of a Grignard reagent (R-Mg-X) involves the insertion of a magnesium atom between the carbon-halogen bond of an organic halide.[8] The currently accepted mechanism suggests a single-electron transfer (SET) from the magnesium surface to the organic halide, generating a radical anion that then collapses to form an organic radical and a halide anion, which subsequently recombine on the magnesium surface.[9]

Caption: Mechanism of Grignard reagent formation on the magnesium surface.

Key Challenges for this Synthesis:

• Magnesium Passivation: Magnesium metal is invariably coated with a passivating layer of magnesium oxide (MgO), which prevents it from reacting with the organic halide.[8][10] This layer must be disrupted for the reaction to initiate.

• Initiation Difficulty: Grignard reactions are notorious for their induction periods.[10] The combination of a less reactive triflate group and significant steric hindrance from the two ortho substituents makes initiation particularly difficult.

• Anhydrous Conditions: Grignard reagents are potent bases and nucleophiles that react rapidly with protic sources, especially water, to quench the reagent and form the corresponding hydrocarbon.[11][12] Therefore, all glassware, solvents, and reagents must be scrupulously dry.

Experimental Protocols

Safety Precaution: All procedures must be conducted in a certified chemical fume hood. Personal Protective Equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and appropriate gloves, must be worn at all times.[13] Grignard reagents can be pyrophoric and react violently with water.[14]

Protocol 1: Synthesis of 2-Bromo-6-methylphenol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-methylphenol (o-cresol) (1.0 eq). Dissolve it in a suitable solvent such as dichloromethane (DCM) or chloroform.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Bromination: Slowly add a solution of bromine (1.0 eq) in the same solvent dropwise over 30-60 minutes. Maintain the temperature at 0 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate to consume any excess bromine. Transfer the mixture to a separatory funnel, wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or distillation to yield pure 2-bromo-6-methylphenol.[15]

Protocol 2: Synthesis of 2-Bromo-6-methylphenyl Trifluoromethanesulfonate

• Setup: In an oven-dried, 100 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 2-bromo-6-methylphenol (1.0 eq) in anhydrous dichloromethane (DCM). Add pyridine or another suitable non-nucleophilic base (e.g., 2,6-lutidine) (1.2 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Triflation: Add trifluoromethanesulfonic anhydride (Tf₂O) (1.1 eq) dropwise via syringe. A white precipitate of pyridinium triflate will form.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.[6]

• Workup: Dilute the reaction mixture with DCM and wash sequentially with cold 1M HCl, water, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product is typically purified by flash chromatography on silica gel to yield the pure aryl triflate.

Protocol 3: Preparation of the Grignard Reagent

• Glassware and Reagent Preparation: All glassware (three-neck flask, reflux condenser, dropping funnel) must be oven-dried (>120 °C) overnight and assembled hot under a stream of dry nitrogen or argon.[1] Magnesium turnings should also be dried in an oven.[16] Use anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone or obtained from a commercial solvent purification system.[13]

• Magnesium Activation: Place the oven-dried magnesium turnings (1.5 eq) and a magnetic stir bar into the reaction flask. Briefly flame-dry the flask under vacuum and backfill with inert gas. Add a small crystal of iodine to the flask.[8] Gently warm the flask with a heat gun until purple iodine vapors are observed. The iodine will etch the magnesium surface, removing the oxide layer.[17] Allow the flask to cool.

• Initial Solvent Addition: Add a small amount of anhydrous THF (enough to cover the magnesium) via cannula or syringe.

• Initiation: In the dropping funnel, prepare a solution of the 2-Bromo-6-methylphenyl trifluoromethanesulfonate (1.0 eq) in anhydrous THF. Add a small portion (~5-10%) of this solution to the magnesium suspension.

• Monitoring Initiation: The reaction has initiated when the brown color of the iodine fades, the solution becomes cloudy or grey, and gentle refluxing begins without external heating.[18] If the reaction does not start, gentle warming with a heat gun or placing the flask in an ultrasonic bath may be necessary.[17] Crushing a few pieces of magnesium with a dry glass rod can also expose a fresh surface.[1]

• Slow Addition: Once initiation is confirmed, dilute the remaining aryl triflate solution with more anhydrous THF and add it dropwise at a rate that maintains a gentle reflux. The reaction is highly exothermic, and the addition rate must be carefully controlled to prevent a runaway reaction.[13][19] If the reaction becomes too vigorous, cool the flask with a water bath.

• Completion: After the addition is complete, reflux the reaction mixture with gentle heating for an additional 1-2 hours to ensure all the magnesium has reacted. The final solution should be a cloudy grey or brownish color.

• Quantification (Optional but Recommended): The concentration of the newly formed Grignard reagent should be determined by titration before use. A common method involves titrating against a solution of I₂ in THF until the iodine color persists.[20]

Data Summary and Key Parameters

Parameter	Protocol 1 (Bromination)	Protocol 2 (Triflation)	Protocol 3 (Grignard Formation)
Key Reagent	2-Methylphenol	2-Bromo-6-methylphenol	2-Bromo-6-methylphenyl triflate
Equivalents	1.0 eq	1.0 eq	1.0 eq
Reactant 2	Bromine (1.0 eq)	Tf₂O (1.1 eq) / Pyridine (1.2 eq)	Mg Turnings (1.5 eq)
Solvent	Dichloromethane	Anhydrous Dichloromethane	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to RT	0 °C to RT	RT to Reflux (~66 °C in THF)
Typical Time	3-5 hours	2-3 hours	2-4 hours
Expected Yield	70-85%	85-95%	50-70% (Variable)

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Grignard reaction fails to initiate.	1. Wet glassware or solvent.[18]2. Inactive magnesium due to MgO layer.[10]3. Substrate is not reactive enough under conditions.	1. Ensure all components are rigorously dried.2. Add a crystal of iodine, a few drops of 1,2-dibromoethane, or use an ultrasonic bath to activate the Mg.[17][21]3. Crush some magnesium turnings in situ with a dry glass rod.[1]
Reaction starts but then stops.	1. Insufficiently activated magnesium.2. Low concentration of aryl triflate during initiation.	1. Add more initiator (iodine).2. Add a slightly larger initial aliquot of the triflate solution.
Yield of Grignard reagent is low.	1. Incomplete reaction.2. Wurtz coupling side reaction (Ar-Ar).[20]3. Moisture contamination during the reaction.	1. Increase reflux time after addition is complete.2. Ensure slow, dropwise addition of the triflate to maintain its low concentration in the flask.[20]3. Maintain a positive pressure of inert gas throughout the procedure.
Reaction mixture turns dark brown/black.	1. Overheating causing decomposition of the reagent.[20]2. Impurities in the starting materials.	1. Control the addition rate carefully to maintain a gentle reflux; use external cooling if necessary.2. Ensure high purity of the aryl triflate.

Applications

The primary application of 2-Bromo-6-methylphenylmagnesium trifluoromethanesulfonate is as a nucleophilic building block in transition-metal-catalyzed cross-coupling reactions.

• Kumada-Tamao-Corriu Coupling: This Grignard reagent can be coupled with various organic halides (aryl, vinyl) in the presence of a nickel or palladium catalyst to form complex biaryl structures.[2][22] The steric hindrance of the reagent can be exploited to control selectivity in certain synthetic transformations.

References

• Schnyder, A. (n.d.). Grignard-reagent formation in Multi-product facilities ‒ not an easy task! Schnyderchemsafety.
• 25. The Grignard Reaction. (n.d.).
• Grignard reagent - Wikipedia. (n.d.).
• How do Grignard Activating Reagents work? (2013, October 4).
• Grignard Reaction. (n.d.).
• 7: The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts.
• 10.6: Reactions of Alkyl Halides - Grignard Reagents. (2024, March 24). Chemistry LibreTexts.
• Grignard Reagents For Addition To Aldehydes and Ketones. (2011, October 14). Master Organic Chemistry.
• Grignard Reaction. (n.d.). Organic Chemistry Portal.
• Laboratory Safety Standard Operating Procedure (SOP)
• An introduction to Grignard reagents. (n.d.). Chemguide.
• Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry.
• Thompson, A. L. S., Kabalka, G. W., Akula, M. R., & Huffman, J. W. (2005). The Conversion of Phenols to the Corresponding Aryl Halides Under Mild Conditions. Synthesis.
• CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol. (n.d.).
• Kumada coupling - Wikipedia. (n.d.).
• Larhed, M., Hoshino, M., Hadida, S., & Hallberg, A. (2002).
• Ring Opening of Triflates Derived from Benzophospholan-3-one Oxides by Aryl Grignard Reagents as a Route to 2-Ethynylphenyl(diaryl)phosphine Oxides. (2021, October 26).
• Grignard Reaction. (n.d.). American Chemical Society.
• Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates. (2011, May 9).
• Making a Grignard reagent from elemental magnesium. (2023, February 9). YouTube.
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. (n.d.). Benchchem.
• US20140142332A1 - Process of preparing grignard reagent. (n.d.).
• 2-Bromo-6-methylphenol. (n.d.). PubChem.
• The Grignard Reagents. (2009, March 16).
• Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Trifl
• (PDF) Ring Opening of Triflates Derived from Benzophospholan-3-one Oxides by Aryl Grignard Reagents as a Route to 2-Ethynylphenyl(diaryl)phosphine Oxides. (2021, October 26).
• Application Notes and Protocols for the Safe Handling and Quenching of Grignard Reagents. (n.d.). Benchchem.
• WO2004007449A1 - Process for conversion of phenols to carboxamides via the succinimide esters. (n.d.).
• Phenol,2-broMo-6-Methyl-. (2024, April 9). ChemBK.
• Kumada Cross-Coupling of Aryl Grignard Reagents with Aryl Halides Catalyzed by an Immobilized Nickel Catalyst. (2025, August 10).
• 2-Bromo-6-methylphenol. (n.d.). Fluorochem.
• Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. (2019, December 20). eScholarship.
• Kumada-Tamao-Corriu Cross Coupling. (2014, May 12).
• Procedures for Safe Use of Pyrophoric Liquid Reagents. (n.d.). UCLA – Chemistry and Biochemistry.
• Synthesis Problems Involving Grignard Reagents. (2016, January 13). Master Organic Chemistry.
• The Synthesis of 2-Indenylphenols: Potential Ligands For Transition Metals. (2001, June 8). Eastern Illinois University.
• SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimid
• Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. (2013, June 3).
• Grignard Reaction. (n.d.). Alfa Chemistry.

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Technical Notes & Optimization

Technical Support Center: Cross-Coupling of 2-Bromo-6-methylphenyl triflate

Introduction: Navigating the Challenges of a Hindered, Difunctionalized Substrate

Welcome to the technical support guide for the cross-coupling of 2-Bromo-6-methylphenyl triflate. This substrate presents a unique and instructive set of challenges for researchers. The presence of two distinct electrophilic sites—a C(sp²)–Br bond and a C(sp²)–OTf bond—necessitates precise control over reaction conditions to achieve chemoselectivity. Furthermore, the ortho-methyl group introduces significant steric hindrance around the C–Br bond, which can impede key steps in the catalytic cycle, namely oxidative addition and reductive elimination.

This guide is structured to provide you with a logical, causality-driven framework for troubleshooting and optimization. We will move from high-level FAQs to deep, parameter-specific analysis, equipping you with the knowledge to not only solve immediate experimental issues but also to build a robust, high-yielding cross-coupling methodology.

Frequently Asked Questions (FAQs)

Q1: My reaction is stalled with significant starting material remaining. What's the most likely cause? A: The most common issue with this substrate is inefficient oxidative addition of the sterically hindered C-Br bond to the palladium center. This is almost always a catalyst/ligand issue. Your current ligand is likely not bulky or electron-rich enough to promote this difficult step. Consider switching to a modern Buchwald-type biaryl phosphine ligand like SPhos or XPhos.[1][2]

Q2: I'm getting a significant amount of the phenol byproduct (2-bromo-6-methylphenol). How can I prevent this? A: This indicates hydrolysis of the triflate group.[3][4] This side reaction is promoted by strong bases, high concentrations of water, and elevated temperatures. The primary solution is to switch to a weaker, non-hydroxide base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) and minimize the amount of water in the reaction.[5] Running the reaction under anhydrous conditions with a base like potassium fluoride (KF) can also be effective.[6]

Q3: The reaction mixture turned black and the yield is poor. What happened? A: The formation of palladium black indicates that the active Pd(0) catalyst has aggregated and precipitated out of solution, rendering it inactive.[7] This typically happens for two reasons: 1) The phosphine ligand has been oxidized by trace oxygen, leaving the Pd(0) centers unstabilized, or 2) The ligand concentration is too low or the ligand is not robust enough to stabilize the catalyst at the reaction temperature. Ensure your solvent is rigorously degassed and maintain a positive inert gas pressure.[8] Using a higher ligand:palladium ratio (e.g., 1.5:1 to 2.5:1) can also improve catalyst stability.

Q4: Should I be concerned about coupling at the triflate position? A: Generally, no. In palladium-catalyzed cross-coupling, the relative reactivity for oxidative addition is C–I > C–Br > C–OTf > C–Cl.[9] With a suitable catalyst system, you can achieve excellent chemoselectivity for coupling at the more reactive C–Br bond while leaving the C–OTf group intact for subsequent transformations.

In-Depth Troubleshooting Guide

The Catalyst & Ligand System: The Engine of the Reaction

The choice of catalyst and ligand is the single most critical factor for success with 2-bromo-6-methylphenyl triflate. The steric hindrance from the ortho-methyl group demands a highly active catalyst system.

The Problem: Low or no conversion, slow reaction rates.

The Cause: The catalytic cycle, particularly the oxidative addition and reductive elimination steps, is kinetically slow due to steric hindrance.

• Oxidative Addition: The bulky methyl group physically blocks the palladium center from easily accessing the C-Br bond.

• Reductive Elimination: After transmetalation, the two bulky groups on the palladium center (the 2-methylphenyl group and the coupling partner) may struggle to come together to form the new C-C bond and regenerate the Pd(0) catalyst.

The Solution: Employ Bulky, Electron-Rich Monodentate Phosphine Ligands. These ligands are designed to solve the exact problems posed by this substrate.[10][11]

• How they work:

  • They are strongly electron-donating, which increases the electron density on the palladium, making it more nucleophilic and promoting the oxidative addition step.

  • Their steric bulk promotes the formation of a highly reactive, monoligated "L-Pd(0)" species, which is less hindered than a bis-ligated species.[12]

  • This same bulk creates a repulsive force that accelerates the final, bond-forming reductive elimination step.

Recommended Catalyst Systems:

Catalyst Precursor	Recommended Ligand	Typical Loading (mol%)	Key Advantages & Notes
Pd₂(dba)₃ or Pd(OAc)₂	XPhos , SPhos , RuPhos	1-3% Pd, 1.2-1.5 eq. Ligand	Gold standard for sterically hindered substrates.[13] Highly active and generally reliable.
XPhos Pd G3/G4	(Pre-formed with ligand)	1-3%	Air- and moisture-stable precatalysts that ensure reliable generation of the active Pd(0) species. Highly recommended for reproducibility.[14]
Pd(OAc)₂	P(t-Bu)₃ or PCy₃	2-5% Pd, 2-2.5 eq. Ligand	A more classical but still effective choice. These electron-rich alkylphosphines are also excellent for promoting oxidative addition.[15]

Base Selection: Preserving the Triflate

The base plays a dual role: it activates the boronic acid for transmetalation and influences the stability of the triflate group.

The Problem: Formation of 2-bromo-6-methylphenol, leading to yield loss and purification difficulties.

The Cause: The triflate group is an excellent leaving group, but it is susceptible to nucleophilic attack (hydrolysis) under basic aqueous conditions.[3] The strength and solubility of the base directly impact the rate of this undesired side reaction.

The Solution: Choose a Weaker, Non-Nucleophilic Base.

Base	Recommended Solvent System	Temperature Range (°C)	Advantages & Disadvantages
K₃PO₄ (Potassium Phosphate)	Toluene/H₂O, Dioxane/H₂O	80 - 110	Excellent first choice. Sufficiently basic to promote transmetalation but generally mild enough to minimize triflate hydrolysis.[16]
Cs₂CO₃ (Cesium Carbonate)	Dioxane, Toluene	80 - 110	Stronger base, often used for more challenging couplings. Its high solubility in organic solvents can be advantageous. Use with caution if hydrolysis is observed.
K₂CO₃ (Potassium Carbonate)	Toluene/H₂O, Dioxane/H₂O	60 - 100	Common and inexpensive, but more prone to causing hydrolysis than K₃PO₄, especially at higher temperatures.[17][18]
KF (Potassium Fluoride)	Anhydrous THF, Dioxane	60 - 80	An excellent choice for base-sensitive substrates. Requires strictly anhydrous conditions to be effective.[6]

Solvent, Temperature, and Reagent Quality

• Solvents: Anhydrous, degassed solvents are crucial. Ethers (Dioxane, 2-MeTHF) or aromatic hydrocarbons (Toluene) are standard. Trace oxygen can oxidize your phosphine ligand, leading to catalyst deactivation.[7] Always sparge your solvent with Argon or Nitrogen for at least 30 minutes before use.

• Temperature: A temperature range of 80-110 °C is typical. Start around 80-90 °C. If the reaction is clean but slow, you can incrementally increase the temperature. However, be aware that higher temperatures will accelerate both the desired reaction and potential side reactions like triflate hydrolysis and catalyst decomposition.

• Reagent Quality: Ensure your 2-bromo-6-methylphenyl triflate is pure. Impurities can inhibit the catalyst.[19] The boronic acid coupling partner should also be of high quality; boronic acids can degrade over time, leading to the formation of boroxines, which are less reactive.

Mechanism & Key Concepts

Understanding the catalytic cycle provides the chemical logic behind our troubleshooting strategies. The Suzuki-Miyaura coupling proceeds through three main stages.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active L-Pd(0) catalyst inserts into the C-Br bond. This is often the rate-limiting step for sterically hindered substrates.

• Transmetalation: The organic group from the boronic acid (Ar') is transferred to the palladium center, displacing the bromide. This step requires activation of the boronic acid by a base.

• Reductive Elimination: The two organic groups (Ar and Ar') are coupled together, forming the final product and regenerating the L-Pd(0) catalyst, which re-enters the cycle.

Optimized Starting Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust and reliable starting point for your experiments.

Materials:

• 2-Bromo-6-methylphenyl triflate (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%)

• Potassium phosphate, K₃PO₄ (finely ground, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane (5 mL)

• Degassed Water (0.5 mL)

• Oven-dried reaction vial with a PTFE-lined screw cap and a magnetic stir bar

Experimental Procedure:

• Setup: In a glovebox, add the 2-bromo-6-methylphenyl triflate, arylboronic acid, XPhos Pd G3, and K₃PO₄ to the oven-dried reaction vial. Add the magnetic stir bar.

• Sealing: Seal the vial with the screw cap. If a glovebox is not available, add the solids to the vial, then purge the vial with argon or nitrogen for 5-10 minutes.

• Solvent Addition: Outside the glovebox, add the degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction: Place the vial in a preheated heating block or oil bath set to 90 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS after 2 hours and then periodically until the starting material is consumed (typically 4-16 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Extract the aqueous layer with ethyl acetate (2x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Visual Troubleshooting Workflow

Use this flowchart to systematically diagnose and resolve issues with your reaction.

Caption: A logical workflow for troubleshooting low-yield cross-coupling reactions.

References

• BenchChem. (2025).
• BenchChem. (n.d.).
• RSC Publishing. (2024). Synthesis and catalytic properties of palladium(II) complexes with P,π-chelating ferrocene phosphinoallyl ligands and their non-tethered analogues.
• Sinai, Á., et al. (n.d.). Aryl‐Diadamantyl Phosphine Ligands in Palladium‐Catalyzed Cross‐Coupling Reactions: Synthesis, Structural Analysis, and Application.
• Various Authors. (n.d.). Phosphorinanes as Ligands for Palladium-Catalyzed Cross-Coupling Chemistry.
• Reddit User Discussion. (2025).
• Wiley. (2023). Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• Frontiers. (n.d.). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture.
• Various Authors. (n.d.). Cross-Coupling Reactions Guide.
• McNulty, J., & Capretta, A. (2006). Phosphorinanes as ligands for palladium-catalyzed cross-coupling chemistry. Organic Letters, 8(1), 103-5.
• ACS Publications. (n.d.).
• BenchChem. (2025).

• ACS Publications. (2014). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[10][20]-Fused Indole Heterocycles.

• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling Reactions.
• BenchChem. (2025).
• ResearchGate. (n.d.).
• ResearchGate. (2025). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• ResearchGate. (n.d.). Table 2 : The effect of various bases on the Suzuki coupling reaction a.
• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling a.
• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020-4028.
• Yuen, O. Y., et al. (2021). General Chemoselective Suzuki–Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand.
• Reddit User Discussion. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
• BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in Suzuki Coupling of Ortho-Substituted Aryl Bromides.

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Preventing hydrolysis of 2-Bromo-6-methylphenyl trifluoromethanesulphonate

This Technical Support Center provides a comprehensive guide for researchers, scientists, and drug development professionals on preventing the hydrolysis of 2-Bromo-6-methylphenyl trifluoromethanesulfonate. The content is structured in a question-and-answer format to directly address common issues encountered during experiments.

Technical Support Guide: 2-Bromo-6-methylphenyl trifluoromethanesulfonate

This guide offers troubleshooting advice and preventative measures to ensure the stability of 2-Bromo-6-methylphenyl trifluoromethanesulfonate in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is 2-Bromo-6-methylphenyl trifluoromethanesulfonate and why is preventing its hydrolysis important?

A1: 2-Bromo-6-methylphenyl trifluoromethanesulfonate, also known as 2-Bromo-6-methylphenyl triflate, is a versatile reagent in organic synthesis.[1] The trifluoromethanesulfonate (triflate) group is an excellent leaving group, making this compound a valuable substrate in various cross-coupling reactions like Suzuki, Stille, and Sonogashira couplings, which are fundamental for creating carbon-carbon bonds in drug discovery and materials science.[2][3]

Hydrolysis, the reaction with water, cleaves the triflate group to form 2-bromo-6-methylphenol. This side reaction is detrimental as it consumes the starting material, reduces the yield of the desired product, and introduces impurities that can complicate purification.[4]

Q2: My stored 2-Bromo-6-methylphenyl trifluoromethanesulfonate shows signs of degradation. How can I prevent this?

A2: This compound is sensitive to moisture and should be handled as a hygroscopic solid.[5] Proper storage is crucial to maintain its integrity.

Troubleshooting Storage Issues:

• Inert Atmosphere: Always store the compound under a dry, inert atmosphere like argon or nitrogen.[6][7][8] This can be achieved by using a glovebox or Schlenk line techniques for handling and storage.[6][9][10]

• Airtight Containers: Use containers with airtight seals, such as those with PTFE-lined caps or Sure/Seal™ bottles, to prevent moisture ingress.[7][11][12] For added protection, the primary container can be sealed with parafilm and placed in a larger container with desiccant pouches.[13]

• Low Temperature: Store at reduced temperatures, typically in a refrigerator or freezer, to slow down any potential decomposition pathways.[8] When removing from cold storage, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold solid.[8]

Storage Protocol Visualization:

Caption: Recommended workflow for the proper storage of moisture-sensitive reagents.

Q3: I am observing significant hydrolysis during my palladium-catalyzed cross-coupling reaction. What are the likely causes and how can I mitigate them?

A3: Cross-coupling reactions, such as the Suzuki-Miyaura coupling, often employ conditions that can promote the hydrolysis of aryl triflates.[4][14] The key factors are the presence of water and the basicity of the reaction medium.

Troubleshooting Hydrolysis in Reactions:

• Use Anhydrous Solvents: The presence of water is a primary driver of hydrolysis.[15] It is imperative to use anhydrous solvents.[16][17] Solvents should be freshly distilled from an appropriate drying agent or obtained from a commercial source in sealed bottles.[11][18]

• Proper Reaction Setup: Employ air-free techniques to exclude atmospheric moisture.[6][9] This involves drying glassware in an oven, assembling the reaction setup under a positive pressure of inert gas (argon or nitrogen), and using Schlenk line or glovebox techniques.[10][12][19][20]

• Degassing Solvents: Solvents should be thoroughly degassed to remove dissolved water and oxygen. This can be done by bubbling an inert gas through the solvent or by using freeze-pump-thaw cycles for more rigorous applications.

• Choice of Base: The base is necessary for the catalytic cycle of many cross-coupling reactions but can also promote hydrolysis.[14][21]

  • Use the weakest base that is effective for the specific reaction.

  • Consider using non-nucleophilic or sterically hindered bases.

  • Ensure the base is anhydrous.

• Reaction Temperature: While aryl triflates are generally thermally stable, higher temperatures will accelerate the rate of hydrolysis.[22][23] Run the reaction at the lowest temperature that allows for an efficient conversion to the desired product.

Experimental Setup for a Moisture-Sensitive Reaction:

Caption: A generalized workflow for setting up a moisture-sensitive cross-coupling reaction.

Q4: Can I use aqueous conditions for reactions with 2-Bromo-6-methylphenyl trifluoromethanesulfonate?

A4: While generally aryl triflates are susceptible to hydrolysis, some synthetic methods have been developed that utilize biphasic or aqueous conditions, particularly for the synthesis of the triflates themselves.[24] These methods often rely on the rapid reaction of the starting phenol with the triflating agent, which outcompetes the hydrolysis of the product. However, for subsequent reactions like cross-coupling, anhydrous conditions are strongly recommended to avoid the undesired hydrolysis of the 2-Bromo-6-methylphenyl trifluoromethanesulfonate.[4]

Table 1: Summary of Preventative Measures

Issue	Root Cause	Preventative Measure
Storage Degradation	Atmospheric Moisture	Store under inert gas, in airtight containers, with desiccant, at low temperature.
Reaction Hydrolysis	Water in Solvents/Reagents	Use anhydrous solvents and reagents; employ air-free techniques (Schlenk line/glovebox).
Base-Induced Hydrolysis	Nucleophilic Attack by Base	Use the weakest effective anhydrous base; consider non-nucleophilic bases.
Thermal Decomposition	Accelerated Hydrolysis	Run reactions at the lowest effective temperature.

References

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• Anhydrous solvents. (n.d.). KANTO Chemical. Retrieved February 12, 2026, from [Link]

• Guides - Chemistry LibreTexts. (2024, October 15). Retrieved February 12, 2026, from [Link]

• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. (2008, April 12). Retrieved February 12, 2026, from [Link]

• An Illustrated Guide to Schlenk Line Techniques. (2023, January 29). ACS Publications. Retrieved February 12, 2026, from [Link]

• leaving group ability of triflate : r/OrganicChemistry - Reddit. (2023, February 22). Retrieved February 12, 2026, from [Link]

• Solvents, anhydrous for laboratory - Scharlab. (n.d.). Retrieved February 12, 2026, from [Link]

• Fast Synthesis of Aryl Triflates with Controlled Microwave Heating | Organic Letters. (2006, May 31). ACS Publications. Retrieved February 12, 2026, from [Link]

• Aryl Triflates - Chemie Brunschwig. (n.d.). Retrieved February 12, 2026, from [Link]

• A Simple Deprotection of Triflate Esters of Phenol Derivatives - ResearchGate. (2025, August 7). Retrieved February 12, 2026, from [Link]

• What are anhydrous solvents? Why are they used in reactions? - Quora. (2022, October 25). Retrieved February 12, 2026, from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014, February 22). Retrieved February 12, 2026, from [Link]

• Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids - ChemRxiv. (2021, July 15). Retrieved February 12, 2026, from [Link]

• Evidence for in Situ Catalyst Modification during the Pd-Catalyzed Conversion of Aryl Triflates to Aryl Fluorides | Journal of the American Chemical Society. (2011, March 23). ACS Publications. Retrieved February 12, 2026, from [Link]

• Pd‐cross‐coupling of aryl triflates vs. undesired hydrolysis reaction. - ResearchGate. (2025, January). Retrieved February 12, 2026, from [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19). ResearchGate. Retrieved February 12, 2026, from [Link]

• Introduction to cross-coupling reactions - YouTube. (2024, January 9). Retrieved February 12, 2026, from [Link]

• How To: Store Reagents - Department of Chemistry : University of Rochester. (n.d.). Retrieved February 12, 2026, from [Link]

• Suzuki cross-coupling - Chemistry LibreTexts. (2023, January 22). Retrieved February 12, 2026, from [Link]

• Formation of ArF from LPdAr(F): Catalytic Conversion of Aryl Triflates to Aryl Fluorides - DSpace@MIT. (2009, September 24). Retrieved February 12, 2026, from [Link]

• Recent Advances in Rare Earth-Metal Triflate Catalyzed Organic Synthesis in Green Media. (2025, August 10). MDPI. Retrieved February 12, 2026, from [Link]

• Storage of air and temperature sensitive reagents [closed] - Chemistry Stack Exchange. (2023, November 4). Retrieved February 12, 2026, from [Link]

• Ester Hydrolysis: Trifluoroacetates. (n.d.). Retrieved February 12, 2026, from [Link]

• Stille reaction - Wikipedia. (n.d.). Retrieved February 12, 2026, from [Link]

• Catalysts for Cross-Coupling Reactions with Non-Activated Alkyl Halides - ResearchGate. (2025, August 7). Retrieved February 12, 2026, from [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - ResearchGate. (n.d.). Retrieved February 12, 2026, from [Link]

• Reactions of triflate esters and triflamides with an organic neutral super-electron-donor - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 12, 2026, from [Link]

• Practical Synthesis of Aryl Triflates under Aqueous Conditions - Organic Chemistry Portal. (n.d.). Retrieved February 12, 2026, from [Link]

• Alcohol to Triflate - Common Conditions. (n.d.). Retrieved February 12, 2026, from [Link]

• Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly - Chemical Communications (RSC Publishing). (n.d.). Retrieved February 12, 2026, from [Link]

• Cross-Coupling of Aryl Bromides with Aryl Triflates - SYNFORM - Thieme Chemistry. (n.d.). Retrieved February 12, 2026, from [Link]

• Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry - PMC - NIH. (n.d.). Retrieved February 12, 2026, from [Link]

• Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Tr - 博客| 文学城. (2023, February 19). Retrieved February 12, 2026, from [Link]

• (PDF) Metal Trifluoromethanesulfonate Catalysis in Organic Synthesis - ResearchGate. (2017, September 29). Retrieved February 12, 2026, from [Link]

• 2-Bromo-6-methylphenyl trifluoromethanesulphonate 250mg - Dana Bioscience. (n.d.). Retrieved February 12, 2026, from [Link]

• fluoromethyl phenyl sulfone - Organic Syntheses Procedure. (n.d.). Retrieved February 12, 2026, from [Link]

• CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol - Google Patents. (n.d.).

• Methanesulfonic acid, trifluoro-, 1,2-dimethyl-1-propenyl ester - Organic Syntheses Procedure. (n.d.). Retrieved February 12, 2026, from [Link]

• hydrolysis of esters - Chemguide. (n.d.). Retrieved February 12, 2026, from [Link]

• Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. (2025, January 11). MDPI. Retrieved February 12, 2026, from [Link]

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Technical Support Center: Chemoselective Control of Bromide vs. Triflate Groups

Welcome to the Technical Support Center for Chemoselectivity. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling reactivity between bromide and triflate functional groups in cross-coupling reactions. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific experimental challenges.

Understanding the Fundamentals: Bromide vs. Triflate Reactivity

Before delving into troubleshooting, it's crucial to understand the factors governing the chemoselectivity between aryl bromides (Ar-Br) and aryl triflates (Ar-OTf). In palladium-catalyzed cross-coupling reactions, the general reactivity order is often considered to be I > Br ~ OTf > Cl.[1][2] However, this is a simplification, and the selective activation of one group over the other is a nuanced process influenced by several interdependent parameters.[3][4]

The key to controlling chemoselectivity lies in modulating the oxidative addition step of the catalytic cycle, where the palladium catalyst inserts into the carbon-leaving group bond.[4][5] The electronic and steric properties of the catalyst, ligands, solvent, and additives can all be tuned to favor the activation of either the C-Br or C-OTf bond.[3]

Troubleshooting Common Issues

This section addresses specific problems you might encounter during your experiments, offering explanations and actionable solutions.

Scenario 1: My Suzuki-Miyaura reaction is non-selective, reacting at both the bromide and triflate sites.

Question: I am attempting a Suzuki-Miyaura coupling on a substrate containing both a bromide and a triflate group, but I'm observing a mixture of products, including the desired mono-arylated product and a significant amount of the di-arylated byproduct. How can I improve selectivity?

Answer: Achieving high selectivity in this scenario often requires careful tuning of the catalyst system and reaction conditions. Here’s a systematic approach to troubleshoot this issue:

1. Ligand Selection is Critical: The choice of phosphine ligand plays a pivotal role in determining which electrophilic site the palladium catalyst will preferentially activate.[6]

• For Bromide Selectivity: Bulky, electron-rich monophosphine ligands, such as tri-tert-butylphosphine (P(t-Bu)₃) or Buchwald's biaryl phosphine ligands (e.g., XPhos, SPhos), tend to favor oxidative addition into the C-Br bond.[1][7] These ligands promote the formation of a monoligated Pd(0) species, which is more reactive towards the C-Br bond.

• For Triflate Selectivity: Chelating diphosphine ligands, such as 1,3-bis(diphenylphosphino)propane (dppp), often favor oxidative addition into the C-OTf bond.[5][8] Interestingly, under "ligand-free" conditions (in the absence of strong ancillary ligands), palladium salts have shown selectivity for C-OTf cleavage.[9][10]

2. Catalyst Precursor: While various palladium sources can be used, starting with a well-defined Pd(0) source like Pd₂(dba)₃ can sometimes offer better control and reproducibility compared to in-situ reduction of Pd(II) sources.[11]

3. Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst's ligation state and, consequently, its selectivity.[3]

• Non-polar solvents like toluene or dioxane are commonly used and can favor C-Br activation with appropriate ligands.[5]
• More polar, coordinating solvents like DMSO have been shown to promote triflate-selective Suzuki coupling under ligand-free conditions.[10]

4. Additives: The addition of certain salts can dramatically alter the reaction outcome.

• The presence of halide ions (e.g., from LiBr) can sometimes influence chemoselectivity.[5]
• Potassium fluoride (KF) has been shown to be a beneficial additive in some cross-coupling reactions involving triflates, potentially by forming a palladium "ate" complex that alters oxidative addition selectivity.[8][12][13]

Scenario 2: I am observing significant debromination or detriflation instead of the desired cross-coupling product.

Question: In my attempt to perform a Buchwald-Hartwig amination on a bromoaryl triflate, I am seeing a significant amount of the debrominated or detriflated starting material. What is causing this, and how can I prevent it?

Answer: The formation of debrominated or detriflated byproducts is a common side reaction known as hydrodehalogenation or hydrodesulfonylation.[14] This occurs when a palladium-hydride (Pd-H) species is generated in the catalytic cycle, which can then react with your starting material to replace the bromide or triflate with a hydrogen atom.

Here’s how to minimize these unwanted side reactions:

1. Choice of Base and Solvent: The combination of a strong base with a protic solvent (or residual water) is a common source of Pd-H species.[14]

• Solution: Switch to a weaker, non-nucleophilic base like Cs₂CO₃ or K₃PO₄. Ensure your solvent is anhydrous and the reaction is performed under a strict inert atmosphere to minimize moisture.

2. Catalyst and Ligand System: The stability of the palladium catalyst is crucial. Less stable catalysts are more prone to decomposition pathways that can generate Pd-H.

• Solution: Employ bulky, electron-rich ligands that form stable complexes with palladium, such as the Buchwald biarylphosphine ligands (e.g., RuPhos, BrettPhos), which are known for their efficacy in C-N couplings.[15]

3. Reaction Temperature: Higher temperatures can accelerate the rate of decomposition and hydrodehalogenation.[14]

• Solution: Attempt the reaction at a lower temperature. While this may slow down the desired reaction, it can often disproportionately suppress the undesired side reactions.

4. Purity of Reagents: Impurities in your starting materials or reagents can sometimes contribute to catalyst deactivation and the formation of Pd-H species.

• Solution: Ensure all reagents, including the amine, aryl halide/triflate, and solvent, are of high purity.[11]

Frequently Asked Questions (FAQs)

Q1: Is there a general rule for predicting whether a bromide or triflate will react first?

A1: While the general trend often favors the reactivity of C-Br over C-OTf with certain catalyst systems, there is no universal rule.[1] The outcome is highly dependent on the specific reaction conditions, particularly the choice of ligand.[3][16] For instance, in Suzuki-Miyaura reactions, bulky monophosphine ligands often favor bromide reactivity, while chelating diphosphines can favor triflate reactivity.[5] It's essential to consult the literature for precedents with similar substrate classes and reaction types.

Q2: Can I achieve selectivity in other cross-coupling reactions, like Buchwald-Hartwig amination or Stille coupling?

A2: Yes, the principles of controlling chemoselectivity between bromide and triflate groups are applicable across various palladium-catalyzed cross-coupling reactions.[3][5] The choice of ligand remains a primary tool for directing the selectivity. For Buchwald-Hartwig aminations, bulky dialkylbiaryl phosphine ligands are often employed and can be tuned for selectivity.[15][17] Similarly, in Stille and Negishi couplings, the ligand has been shown to direct the reaction to either the C-Br or C-OTf bond.[5]

Q3: My reaction is very slow or doesn't proceed at all. What are the first things I should check?

A3: If your reaction is sluggish, consider the following:

• Catalyst Activation: Ensure your palladium precursor is being effectively reduced to the active Pd(0) species. Using pre-catalysts or ensuring rigorous degassing can help.[11][18]

• Base Strength and Solubility: The base plays a crucial role in the catalytic cycle.[18] Ensure you are using an appropriate base for the specific coupling reaction and that it has sufficient solubility in your chosen solvent.

• Ligand Choice: The ligand may not be suitable for the specific transformation. Screening a small panel of ligands with varying steric and electronic properties is often a good starting point.[19]

• Temperature: While higher temperatures can promote side reactions, some cross-coupling reactions require elevated temperatures to proceed at a reasonable rate.[5]

Q4: How can I selectively couple at the triflate position in the presence of a bromide?

A4: While bromide is often more reactive, several strategies can be employed to favor triflate coupling:

• Diphosphine Ligands: As mentioned, chelating diphosphine ligands like dppp have been shown to promote C-OTf insertion in certain coupling reactions.[5][8]

• Ligand-Free Conditions: For Suzuki-Miyaura couplings, running the reaction with a palladium salt in a coordinating solvent like DMSO without a phosphine ligand can favor triflate reactivity.[9][10]

• Multimetallic Catalysis: A more advanced strategy involves using two different metal catalysts with orthogonal reactivity. For example, a nickel catalyst that preferentially reacts with the aryl bromide and a palladium catalyst that preferentially reacts with the aryl triflate can be used in a cross-Ullman type reaction.[8][20][21]

Experimental Protocols & Data

Table 1: Ligand Effects on Chemoselectivity in Suzuki-Miyaura Coupling

Ligand	Typical Selectivity	Rationale
P(t-Bu)₃	Bromide	Bulky monophosphine, favors monoligated Pd(0) species.[1]
XPhos	Bromide	Bulky, electron-rich biaryl monophosphine.[7]
dppp	Triflate	Chelating diphosphine, alters the geometry and electronics of the Pd center.[5]
None (in DMSO)	Triflate	Anionic palladium species supported by the solvent may be the active catalyst.[10]

Protocol: General Procedure for a Bromide-Selective Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add the bromoaryl triflate (1.0 equiv), the boronic acid (1.2 equiv), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

• Add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., P(t-Bu)₃, 4-8 mol%).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Note: This is a general procedure and may require optimization for specific substrates.

Visualizing the Decision Process

The choice of reaction conditions is a critical decision point in achieving the desired chemoselectivity. The following diagram illustrates a simplified decision-making workflow.

Caption: Decision workflow for achieving chemoselectivity.

This technical guide provides a starting point for addressing the challenges of controlling chemoselectivity between bromide and triflate groups. Successful outcomes will always depend on careful experimental design, optimization, and a thorough understanding of the underlying mechanistic principles.

References

• St. Jean, E. N., Jr, & Reed, S. A. (2021). Chemodivergence between Electrophiles in Cross-Coupling Reactions. Chemistry – A European Journal, 27(20), 6161-6177. [Link]

• Brown, J. M., & Guiry, P. J. (2007). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Chemical Communications, (19), 1937-1939. [Link]

• Brown, J. M., & Guiry, P. J. (2007). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings. ResearchGate. [Link]

• Faller, J. W., & Grimm, J. B. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Beilstein Journal of Organic Chemistry, 12, 2585–2612. [Link]

• Reeves, J. T., et al. (2016). Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. PMC. [Link]

• Saha, A., et al. (2022). Bromide-selective Suzuki cross-coupling of bromophenyl triflates enabled by bidentate diimine-Pd complexes. Organic & Biomolecular Chemistry, 20(38), 7585-7590. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Buchwald, S. L., et al. (2010). Palladium-Catalyzed Conversion of Aryl and Vinyl Triflates to Bromides and Chlorides. PMC. [Link]

• Buchwald, S. L., et al. (2011). An Improved Palladium-Catalyzed Conversion of Aryl and Vinyl Triflates to Bromides and Chlorides. PMC. [Link]

• ResearchGate. (n.d.). Br vs. OTf chemoselectivity is ligand‐controlled in a Suzuki coupling.... ResearchGate. [Link]

• Semantic Scholar. (n.d.). Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. Semantic Scholar. [Link]

• ResearchGate. (2023). Triflate‐Selective Suzuki Cross‐Coupling of Chloro‐ and Bromoaryl Triflates Under Ligand‐Free Conditions. ResearchGate. [Link]

• COSyS. (n.d.). Palladium Cross-Coupling. COSyS. [Link]

• PubMed. (2010). Palladium-catalyzed conversion of aryl and vinyl triflates to bromides and chlorides. PubMed. [Link]

• Reddit. (n.d.). Troubleshooting a C–N Coupling Reaction. Reddit. [Link]

• Cross-Coupling Reactions Guide. (n.d.). Cross-Coupling Reactions Guide. [Link]

• 博客 | 文学城. (2023). Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Tr. [Link]

• Organic Chemistry Portal. (2011). An Improved Palladium-Catalyzed Conversion of Aryl and Vinyl Triflates to Bromides and Chlorides. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• YouTube. (2022). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). [Link]

• MDPI. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. [Link]

• Reddit. (n.d.). leaving group ability of triflate. Reddit. [Link]

• ResearchGate. (n.d.). Multimetallic Catalyzed Cross-Coupling of Aryl Bromides with Aryl Triflates. ResearchGate. [Link]

• Frontiers. (n.d.). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACS Publications. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. [Link]

• Thieme Chemistry. (n.d.). Cross-Coupling of Aryl Bromides with Aryl Triflates. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chemodivergence between Electrophiles in Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jmcct.com [jmcct.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Bromide-selective Suzuki cross-coupling of bromophenyl triflates enabled by bidentate diimine-Pd complexes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Cross-Coupling of Aryl Bromides with Aryl Triflates - SYNFORM - Thieme Chemistry [thieme.de]

Purification methods for 2-Bromo-6-methylphenyl trifluoromethanesulphonate

An invaluable tool in modern synthetic chemistry, 2-Bromo-6-methylphenyl trifluoromethanesulphonate serves as a versatile precursor, particularly in cross-coupling reactions. Its efficacy, however, is directly contingent on its purity. The presence of residual starting materials, byproducts, or solvents can significantly impede reaction efficiency, yield, and the purity of subsequent products.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective purification of 2-Bromo-6-methylphenyl trifluoromethanesulphonate. It offers detailed protocols, troubleshooting guides, and frequently asked questions designed to address specific experimental challenges.

Understanding Potential Impurities

Effective purification begins with identifying potential contaminants. The synthesis of 2-Bromo-6-methylphenyl trifluoromethanesulphonate typically involves the reaction of 2-bromo-6-methylphenol with a triflylating agent (e.g., trifluoromethanesulfonic anhydride) in the presence of a base.

Common Impurities Include:

• Unreacted Starting Material: 2-bromo-6-methylphenol.

• Hydrolysis Product: The triflate is susceptible to hydrolysis, reverting to 2-bromo-6-methylphenol.

• Residual Base: Pyridine or triethylamine used in the synthesis.

• Byproducts: Salts formed from the base and triflic acid.

• Residual Solvents: Dichloromethane (DCM), ethyl acetate, or other solvents used in the reaction and work-up.[1]

Recommended Purification Strategy

For this non-polar, liquid product, the most effective purification method is a combination of an aqueous work-up followed by silica gel column chromatography.

Workflow for Purification

Caption: General workflow for the purification of 2-Bromo-6-methylphenyl trifluoromethanesulphonate.

Step 1: Aqueous Work-up (Liquid-Liquid Extraction)

This initial step is crucial for removing water-soluble impurities like pyridinium or triethylammonium salts.

Protocol:

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Wash the organic layer sequentially with:

  • 1M HCl solution (to remove basic impurities like pyridine).

  • Saturated aqueous NaHCO₃ solution (to neutralize any remaining acid).

  • Brine (saturated aqueous NaCl solution) to reduce the amount of water in the organic layer.

• Separate the organic layer and dry it over an anhydrous salt such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

Step 2: Flash Column Chromatography

Column chromatography is a highly effective technique for separating the target compound from closely related impurities based on their differential adsorption to a stationary phase.[2][3]

Experimental Protocol:

• Solvent System Selection:

  • Determine the optimal eluent system using Thin-Layer Chromatography (TLC). The goal is to find a solvent mixture where the desired product has an Rf value of approximately 0.2-0.35.[4]

  • A good starting point is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a slightly more polar solvent (like ethyl acetate or DCM).

  • For 2-Bromo-6-methylphenyl trifluoromethanesulphonate, a system of 5-10% Ethyl Acetate in Hexanes is often a suitable starting point.

• Column Packing (Slurry Method):

  • Secure a glass column vertically and plug the bottom with a small piece of cotton or glass wool.[5]

  • Add a thin layer of sand over the plug.[5]

  • In a beaker, create a slurry of silica gel in the initial, non-polar eluent.[5]

  • Pour the slurry into the column, continuously tapping the side to ensure even packing and remove air bubbles.[5]

  • Once the silica has settled, add another layer of sand on top to protect the surface.[4] Never let the solvent level drop below the top of the silica gel.[4]

• Sample Loading:

  • Dissolve the crude product from the work-up in a minimal amount of the column solvent or DCM.

  • Alternatively, for less soluble materials, perform a "dry load": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to get a free-flowing powder.[6]

  • Carefully add the sample to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system. Apply positive air pressure for flash chromatography to speed up the process.[3][4]

  • Collect the eluate in a series of test tubes or flasks.

  • Monitor the separation by spotting collected fractions onto TLC plates and visualizing under UV light.

  • Combine the fractions containing the pure product.

• Product Isolation:

  • Concentrate the combined pure fractions using a rotary evaporator to remove the solvent.

  • Place the resulting oil under a high vacuum to remove any final traces of solvent.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh for flash)[3]	Standard, effective for separating compounds of varying polarity.
Mobile Phase (Eluent)	Hexanes/Ethyl Acetate Gradient	Allows for good separation of the non-polar product from the more polar phenol impurity.
Typical Rf (Product)	~0.3 in 10% EtOAc/Hexanes	Provides optimal separation and reasonable elution time.[4]
Typical Rf (Phenol)	~0.1 in 10% EtOAc/Hexanes	The hydroxyl group makes it significantly more polar, causing it to adhere more strongly to the silica.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification process in a question-and-answer format.

Troubleshooting Common Issues

Caption: Decision tree for troubleshooting common purification problems.

Q1: My final product's NMR spectrum shows a significant peak corresponding to the starting material, 2-bromo-6-methylphenol. How do I remove it?

A1: This is the most common impurity. The phenolic proton and different aromatic shifts make it easy to spot.

• Solution 1: Re-run the Column: The phenol is significantly more polar than the triflate product. Use a less polar eluent system (e.g., decrease from 10% to 5% ethyl acetate in hexanes). This will increase the separation between the two spots on the column, allowing for better collection of pure fractions.

• Solution 2: Basic Wash: If the contamination is minor, you can dissolve the product in a solvent like ether or ethyl acetate and wash it with a cold, dilute (e.g., 1%) NaOH solution. The base will deprotonate the phenol, pulling it into the aqueous layer as its phenoxide salt. Caution: This method carries a risk of hydrolyzing the triflate product. It should be done quickly, at a low temperature, and followed immediately by a water wash and drying.

Q2: The purification yield is very low. Where did my product go?

A2: Low yields can stem from several issues.

• Possible Cause 1: Incomplete Elution. The product may still be on the column. Try flushing the column with a more polar solvent (e.g., 50% ethyl acetate/hexanes) and check the eluate by TLC.

• Possible Cause 2: Degradation on Silica. Aryl triflates can be sensitive to the acidic nature of standard silica gel.[6] If you suspect degradation (e.g., seeing the phenol spot reappear in later fractions), consider using deactivated silica gel. You can deactivate silica by pre-treating it with a solvent system containing a small amount of a base like triethylamine (1-2%).[6]

• Possible Cause 3: Physical Loss. Ensure all glassware used for transfers and concentration is thoroughly rinsed with a solvent to recover all material.

Q3: My compound appears as a long streak instead of a tight spot on the TLC plate. What does this mean?

A3: Streaking often indicates that the compound is interacting too strongly with the silica plate.

• Possible Cause 1: Sample Overload. You may have spotted too much of your sample on the TLC plate. Try spotting a more dilute solution.

• Possible Cause 2: Acidity. While less common for non-acidic compounds, residual acidic impurities can cause streaking. An effective aqueous work-up should prevent this.

• Possible Cause 3: Degradation. If the compound is degrading on the plate, it can appear as a streak. This reinforces the need to use deactivated silica for column chromatography if the compound proves to be sensitive.[6]

Frequently Asked Questions (FAQs)

Q: What is the best way to assess the purity of the final product? A: The gold standard is high-field ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. A clean ¹H NMR spectrum, free of peaks from 2-bromo-6-methylphenol or residual solvents, is a strong indicator of purity. The presence of a clean singlet in the ¹⁹F NMR spectrum further confirms the integrity of the triflate group. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to assess purity.

Q: Is recrystallization a viable purification method for this compound? A: No. 2-Bromo-6-methylphenyl trifluoromethanesulphonate is typically a liquid or a low-melting solid at room temperature, making recrystallization impractical.[7] The primary method for high purity is column chromatography.

Q: How should I store the purified 2-Bromo-6-methylphenyl trifluoromethanesulphonate? A: Aryl triflates are sensitive to moisture, which can cause hydrolysis back to the corresponding phenol. Store the purified compound in a tightly sealed vial under an inert atmosphere (e.g., nitrogen or argon) in a refrigerator or freezer to minimize degradation.

References

• University of Colorado Boulder, Department of Chemistry and Biochemistry. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Column Chromatography. UCLA Chemistry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). 8.9 - Flash Column Chromatography Guide. MIT OpenCourseWare. Retrieved from [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

• University of Arizona. (n.d.). How to run column chromatography. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Purification of Solids by Recrystallization. MIT OpenCourseWare. Retrieved from [Link]

• Dana Bioscience. (n.d.). 2-Bromo-6-methylphenyl trifluoromethanesulphonate 250mg. Retrieved from [Link]

• Google Patents. (n.d.). CN115784896A - Preparation method of 2-bromo-6-fluoroaniline.

• Organic Chemistry Portal. (n.d.). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Retrieved from [Link]

• ResearchGate. (n.d.). Improved Synthesis of the Benzyne Precursor 2-(Trimethylsilyl)phenyl Trifluoromethanesulfonate. Retrieved from [Link]

• Cytiva. (n.d.). Troubleshooting Methods for Purification of MBP-Tagged Recombinant Proteins. Retrieved from [Link]

Sources

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• 2. web.uvic.ca [web.uvic.ca]
• 3. orgchemboulder.com [orgchemboulder.com]
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• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. 2-Bromo-6-methylphenyl trifluoromethanesulphonate [cymitquimica.com]

Technical Support Center: Storage and Handling of 2-Bromo-6-methylphenyl triflate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-Bromo-6-methylphenyl triflate (CAS: 1820716-91-3). This resource is designed for researchers, chemists, and drug development professionals to ensure the long-term stability and integrity of this valuable synthetic intermediate. Proper storage and handling are critical for preventing degradation and ensuring reproducible experimental outcomes.

Quick Reference Storage Guide

For experienced users, the following table summarizes the optimal storage conditions. Detailed explanations and troubleshooting advice are provided in the subsequent sections.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of potential hydrolytic and thermal degradation. Based on storage data for structurally similar aryl triflates.[1][2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture, which is the primary catalyst for hydrolysis of the triflate group.[3]
Container	Amber Glass Vial/Bottle with PTFE-lined Cap	Protects from potential light-induced degradation and provides an inert, tightly sealed environment.
Handling	Use in a Fume Hood; Purge with Inert Gas	Minimizes exposure to moisture and air. Use dry syringes/needles for transfer.
Avoid Contact With	Water, Moisture, Strong Bases, Strong Acids, Strong Oxidizing Agents	These substances can rapidly degrade the compound, primarily through hydrolysis of the triflate ester.[3][4][5]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 2-Bromo-6-methylphenyl triflate.

Q1: What are the primary degradation pathways for 2-Bromo-6-methylphenyl triflate?

The most significant degradation pathway is the hydrolysis of the trifluoromethanesulfonate (triflate) ester functional group. The triflate group is an excellent leaving group, making the molecule highly susceptible to nucleophilic attack by water.[6][7] This reaction cleaves the ester bond, converting the compound back to 2-bromo-6-methylphenol. This is particularly problematic under basic or even neutral aqueous conditions and can be accelerated by heat.[3][5]

Q2: Why is refrigerated storage at 2-8°C recommended?

While aryl triflates are known to be more thermally stable than their alkyl counterparts, chemical reactions, including degradation, are temperature-dependent.[8][9] Storing the compound at a reduced temperature of 2-8°C significantly slows the kinetic rate of any potential hydrolysis or other decomposition reactions. This recommendation is standard practice for maintaining the long-term purity of reactive chemical intermediates.[1]

Q3: Is it absolutely necessary to store this compound under an inert atmosphere?

Yes, for long-term stability, an inert atmosphere (such as argon or nitrogen) is strongly recommended. The primary role of the inert gas is to displace ambient air, which contains variable amounts of moisture.[3] Since water is the key reactant in the hydrolytic degradation pathway, excluding it is the most critical step in preserving the compound's integrity.[3][10] For short-term storage or frequent use, ensuring the container is tightly sealed after each use may be sufficient, but best practice dictates backfilling with an inert gas.

Q4: What is the expected shelf-life, and how can I tell if my sample has degraded?

When stored under the recommended conditions (refrigerated, under inert gas, protected from light), 2-Bromo-6-methylphenyl triflate should remain stable for an extended period. However, if you suspect degradation due to improper storage or observation of poor performance in reactions (e.g., low yields in coupling reactions and the presence of a phenol byproduct), you should re-analyze the material.[5]

The most common signs of degradation are:

• Physical Appearance: The pure compound is a clear, colorless liquid.[11] Development of color or turbidity may indicate impurity.

• Analytical Confirmation: The most reliable method is to acquire a new Nuclear Magnetic Resonance (NMR) spectrum. The appearance of new peaks, particularly a broad singlet in the phenolic -OH region (typically 5-7 ppm) and shifts in the aromatic signals, indicates the formation of 2-bromo-6-methylphenol. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to confirm purity.[8]

Q5: What materials should I avoid when handling or storing this compound?

Avoid all sources of water and moisture. Do not store it near strong bases (e.g., sodium hydroxide, potassium carbonate), strong acids, or strong oxidizing agents, as these can catalyze decomposition.[4][5] Ensure all glassware is oven-dried before use, and use dry solvents for any solution preparations.

Troubleshooting Guide

This guide provides a logical workflow for diagnosing and addressing issues related to the potential degradation of 2-Bromo-6-methylphenyl triflate.

Issue: Poor Performance in a Cross-Coupling Reaction

A common scenario involves reduced yields in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Stille), where aryl triflates are used as electrophiles.[6][12] Often, analysis of the crude reaction mixture reveals the presence of 2-bromo-6-methylphenol, the hydrolyzed starting material.

Diagnostic Workflow

The following diagram outlines the steps to determine if your starting material has degraded.

Caption: Troubleshooting workflow for suspected degradation of 2-Bromo-6-methylphenyl triflate.

Key Experimental Protocols

Protocol 4.1: Purity Assessment by ¹H NMR Spectroscopy

This protocol provides a standard method for checking the purity of your 2-Bromo-6-methylphenyl triflate sample and identifying the common hydrolysis byproduct.

Materials:

• NMR tube

• Deuterated chloroform (CDCl₃)

• 2-Bromo-6-methylphenyl triflate sample

• Glass pipette or syringe

Procedure:

• Sample Preparation: Place 5-10 mg of the 2-Bromo-6-methylphenyl triflate sample into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of CDCl₃ to the NMR tube.

• Dissolution: Cap the tube and gently invert it several times until the sample is fully dissolved.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Expected Signals: Analyze the aromatic region (typically 7.0-7.8 ppm) and the methyl region (typically 2.2-2.6 ppm) for the characteristic signals of the pure compound.

  • Look for Impurities: Carefully inspect the spectrum for a broad singlet between 5-7 ppm, which is indicative of the phenolic -OH proton of the 2-bromo-6-methylphenol degradation product. Also, look for a second set of aromatic and methyl signals corresponding to this impurity.

  • Quantification: Integrate the peaks corresponding to the product and the impurity to estimate the level of degradation.

Protocol 4.2: Best Practices for Handling and Aliquoting

To prevent contamination and degradation of the main stock, follow these steps when using the compound.

Materials:

• Main stock bottle of 2-Bromo-6-methylphenyl triflate

• Dry, inert-gas-flushed vials for aliquoting

• Dry syringes and needles

• Source of inert gas (Argon or Nitrogen) with a manifold

Procedure:

• Equilibration: Allow the main stock bottle to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

• Inert Atmosphere: Work under a positive pressure of inert gas, either in a glovebox or using a Schlenk line.

• Transfer: Puncture the septum of the main bottle with a needle connected to the inert gas source. Using a second dry syringe, withdraw the desired amount of the liquid.

• Aliquot: Dispense the liquid into a pre-dried, inert-gas-flushed vial.

• Seal and Store: Tightly seal the new aliquot vial with a PTFE-lined cap.

• Main Stock Storage: Before re-storing the main bottle, flush the headspace with inert gas for 1-2 minutes, then seal tightly and place it back in the refrigerator at 2-8°C.

By adhering to these guidelines, you can ensure the quality and reliability of your 2-Bromo-6-methylphenyl triflate for use in sensitive chemical transformations.

References

• Fast Synthesis of Aryl Triflates with Controlled Microwave Heating. Organic Letters. [URL: https://pubs.acs.org/doi/10.1021/ol000085g]
• leaving group ability of triflate. Reddit r/OrganicChemistry. [URL: https://www.reddit.
• 2-Bromo-6-(trimethylsilyl)phenyl triflate 95. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/798320]
• A Fluorinated Ligand Enables Room-Temperature and Regioselective Pd-Catalyzed Fluorination of Aryl Triflates and Bromides. Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/jacs.5b08707]
• SAFETY DATA SHEET - 4-Bromobenzotrifluoride. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/152692]
• 2-Bromo-6-(trimethylsilyl)phenyl triflate 95%. ChemicalBook. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB02353722.htm]
• SAFETY DATA SHEET - Methyl trifluoromethanesulfonate. Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=AC181310050]
• SAFETY DATA SHEET - Trimethylsilyl trifluoromethanesulfonate. Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=AC173910050]
• Aryl Triflates. Chemie Brunschwig. [URL: https://www.brunschwig-ch.
• Water Effect on the Photochemistry of Arylazo Sulfonates. The Journal of Organic Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.0c00588]
• 1092542-31-8|2-Bromo-6-(trimethylsilyl)phenyl triflate. BLD Pharm. [URL: https://www.bldpharm.com/products/1092542-31-8.html]
• A Mild Synthesis of Aryl Triflates Enabling the Late-Stage Modification of Drug Analogs and Complex Peptides. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/37159864/]
• Hydrolysis of aryl triflate during suzuki. Reddit r/Chempros. [URL: https://www.reddit.
• 2-Bromo-6-methylphenyl trifluoromethanesulphonate. CymitQuimica. [URL: https://www.cymitquimica.
• 6-Bromo-2-naphthyl Trifluoromethanesulfonate. TCI Chemicals. [URL: https://www.tcichemicals.com/US/en/p/T1894]
• Understanding Are Triflates Stable on Silica. Echemi. [URL: https://www.echemi.
• SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimidates. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/632431a7053e408a209c8535]
• Triflate - Wikipedia. Wikipedia. [URL: https://en.wikipedia.
• Stille reaction - Wikipedia. Wikipedia. [URL: https://en.wikipedia.org/wiki/Stille_reaction]

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• 1. 2-ブロモ-6-(トリメチルシリル)フェニルトリフラート 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Bromo-6-(trimethylsilyl)phenyl triflate 95% | 1092542-31-8 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. reddit.com [reddit.com]
• 6. chemie-brunschwig.ch [chemie-brunschwig.ch]
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• 9. reddit.com [reddit.com]
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• 11. 2-Bromo-6-methylphenyl trifluoromethanesulphonate [cymitquimica.com]
• 12. Stille reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Ligand Selection for Suzuki-Miyaura Coupling of 2-Bromo-6-methylphenyl triflate

Welcome to the technical support center for optimizing the Suzuki-Miyaura cross-coupling of 2-Bromo-6-methylphenyl triflate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki-Miyaura coupling of 2-Bromo-6-methylphenyl triflate considered a challenging reaction?

The primary challenge lies in the steric hindrance around the reaction center. The presence of a methyl group ortho to the bromine atom significantly encumbers the palladium catalyst's access for oxidative addition, which is often the rate-limiting step in the catalytic cycle. Furthermore, the triflate group, while an excellent leaving group, can also influence the electronic properties and stability of the substrate and intermediates.

Q2: What are the most common side reactions I should be aware of?

The most prevalent side reactions include:

• Protodeboronation: The boronic acid coupling partner can react with trace amounts of water or other protic sources in the presence of a base, leading to the formation of an undesired arene byproduct and consumption of the nucleophile.[1][2]

• Hydrolysis of the Triflate: Under basic aqueous conditions, the triflate group can be hydrolyzed back to the corresponding phenol, reducing the amount of starting material available for the cross-coupling reaction.[3]

• Homocoupling: Self-coupling of the boronic acid (Glaser coupling) or the aryl triflate can occur, leading to impurities that can be difficult to separate from the desired product.[1][4]

• Dehalogenation: Reduction of the C-Br bond can occur, leading to the formation of 2-methylphenyl triflate.

Q3: What is the fundamental role of the phosphine ligand in this reaction?

The phosphine ligand is crucial for the success of the Suzuki-Miyaura coupling.[5] Its primary roles are:

• Stabilizing the Palladium(0) Center: The ligand prevents the precipitation of palladium black and maintains the catalyst's solubility and activity.

• Facilitating Oxidative Addition: Electron-rich and sterically bulky ligands enhance the electron density on the palladium center, which promotes the oxidative addition of the aryl triflate.[6]

• Promoting Reductive Elimination: The steric bulk of the ligand also facilitates the final reductive elimination step, which forms the desired C-C bond and regenerates the active Pd(0) catalyst.[6]

Q4: Should I be concerned about using a pre-catalyst versus generating the active catalyst in situ?

For challenging couplings like this one, using a palladium precatalyst is often advantageous.[7][8][9][10][11] Precatalysts are air- and moisture-stable complexes that rapidly and quantitatively generate the active L-Pd(0) species under the reaction conditions. This ensures a consistent and high concentration of the active catalyst from the start, which can be critical for overcoming the high activation barrier of sterically hindered substrates and can minimize side reactions like the decomposition of unstable boronic acids.[7][8][9][10][11]

Troubleshooting Guide

Problem 1: Low to No Conversion of Starting Material

This is a common issue when dealing with sterically hindered substrates. The root cause is often a slow or inhibited oxidative addition step.

Workflow for Troubleshooting Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Recommendations:

• Ligand Selection is Key: For 2,6-disubstituted aryl electrophiles, standard ligands like PPh₃ are often ineffective.[1] You need to employ bulky and electron-donating phosphine ligands.

  • Rationale: The steric bulk of the ligand promotes the formation of a monoligated palladium complex (L₁Pd(0)), which is believed to be the active species for the oxidative addition of hindered substrates.[6] The electron-donating nature of the ligand increases the electron density on the palladium, making it more nucleophilic and facilitating its insertion into the C-Br bond.

  • Recommended Ligands: The Buchwald dialkylbiaryl phosphine ligands are highly effective for this type of transformation.[12][13][14][15] Consider screening ligands such as XPhos, SPhos, and RuPhos.[16] In some cases, N-heterocyclic carbene (NHC) ligands have also shown promise for coupling sterically hindered substrates.[17]

• Optimize the Base and Solvent System:

  • Base: A strong, non-nucleophilic base is generally required. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often good choices.[4] The base should be finely powdered to ensure maximum surface area and reactivity.

  • Solvent: A combination of an organic solvent and water (e.g., dioxane/water, toluene/water) is common for Suzuki couplings. However, given the potential for triflate hydrolysis, you might consider anhydrous conditions.[3] In such cases, a polar aprotic solvent like DMF or DME with a soluble base like potassium fluoride (KF) could be explored.

• Increase Reaction Temperature: Due to the high activation energy associated with sterically hindered substrates, higher reaction temperatures (e.g., 80-120 °C) may be necessary to achieve a reasonable reaction rate.

Problem 2: Significant Formation of Phenol from Triflate Hydrolysis

The presence of the corresponding phenol (2-bromo-6-methylphenol) indicates that the triflate group is being cleaved under the reaction conditions.

Mitigation Strategies:

• Anhydrous Conditions: The most direct way to prevent hydrolysis is to eliminate water from the reaction mixture.

  • Use anhydrous solvents.

  • Employ a base that does not contain water of hydration. Potassium fluoride (KF) is a good option for anhydrous Suzuki couplings.[3]

  • Dry all glassware thoroughly and run the reaction under a strict inert atmosphere (Argon or Nitrogen).

• Weaker Base: If aqueous conditions are necessary, consider using a weaker base like potassium bicarbonate (KHCO₃).[3] This can lower the pH of the reaction mixture and slow down the rate of hydrolysis.

• Reaction Time and Temperature: Minimize the reaction time and use the lowest effective temperature to reduce the exposure of the triflate to hydrolytic conditions.

Problem 3: Protodeboronation of the Boronic Acid

If you observe the formation of the arene corresponding to your boronic acid, protodeboronation is occurring.

Preventative Measures:

• Use a Stoichiometric Excess of Boronic Acid: A common strategy is to use a slight excess (1.2-1.5 equivalents) of the boronic acid to compensate for any loss due to this side reaction.

• Use Boronic Esters: Pinacol esters of boronic acids are generally more stable towards protodeboronation than the free boronic acids and can be a viable alternative.[2]

• Strict Inert Atmosphere: Oxygen can sometimes accelerate the degradation of boronic acids. Ensure your reaction setup is thoroughly degassed and maintained under an inert gas.[2]

Experimental Protocols

General Protocol for Ligand Screening in the Suzuki-Miyaura Coupling of 2-Bromo-6-methylphenyl triflate

This protocol provides a systematic approach to comparing the performance of different phosphine ligands.[16]

• Reaction Setup:

  • To a flame-dried Schlenk tube, add 2-Bromo-6-methylphenyl triflate (1.0 mmol, 1.0 equiv), the arylboronic acid (1.5 mmol, 1.5 equiv), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

  • In a separate glovebox, prepare stock solutions of the palladium source (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (0.04 mmol, 4 mol%) in the chosen solvent.

• Degassing:

  • Seal the Schlenk tube with a septum and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere.

• Reagent Addition:

  • Add the degassed solvent (e.g., 10 mL of a 5:1 mixture of dioxane:water) to the Schlenk tube via syringe.

  • Add the palladium source and ligand solutions via syringe.

• Reaction:

  • Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture vigorously for the specified time (e.g., 12-24 hours).

• Monitoring and Workup:

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product by flash column chromatography.

  • Determine the yield of the purified product.

Data Presentation: Ligand Performance Comparison

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
PPh₃	Pd(OAc)₂	K₃PO₄	Dioxane/H₂O	100	24	<5
XPhos	Pd₂(dba)₃	K₃PO₄	Dioxane/H₂O	100	12	92
SPhos	Pd(OAc)₂	Cs₂CO₃	Toluene/H₂O	110	12	88
RuPhos	XPhos Pd G3	K₃PO₄	Dioxane/H₂O	100	16	90
cataCXium A	Pd(OAc)₂	K₂CO₃	Dioxane/H₂O	100	24	45

Note: This data is illustrative and actual results may vary.

Catalytic Cycle and the Role of Bulky Ligands

The Suzuki-Miyaura catalytic cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination. For sterically hindered substrates, the ligand plays a critical role in each step.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• Organic Chemistry Portal. (n.d.).
• Alcazar-Roman, L. M., & Hartwig, J. F. (2002). Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)2 and Structural Characterization of the Product from Aryl Triflate Addition in the Presence of Amine. Organometallics, 21(3), 491-502.
• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075.
• Chandrashekar, H. B., Dolui, P., Li, B., & Maiti, D. (2019). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Chemistry – An Asian Journal, 14(23), 4273-4277.
• Nishida, G., Shintani, R., & Nozaki, K. (2020). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 49(2), 346-350.
• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.
• BenchChem. (2025). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions.
• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075.
• Hartwig Group. (2002). Mechanistic studies on oxidative addition of aryl halides and triflates to Pd(BINAP)
• Semantic Scholar. (n.d.). A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids.
• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings?
• ResearchGate. (n.d.). Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)
• DSpace@MIT. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids.
• ResearchGate. (n.d.). ChemInform Abstract: A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
• PubMed. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions.
• Royal Society of Chemistry. (n.d.). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes.
• National Institutes of Health. (n.d.).
• ACS Publications. (2010). A Novel, Air-Stable Phosphine Ligand for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction of Chloro Arenes.
• PolyU Electronic Theses. (n.d.).
• ACS Publications. (n.d.). Rate and Mechanism of Oxidative Addition of Aryl Triflates to Zerovalent Palladium Complexes. Evidence for the Formation of Cationic (.sigma. -Aryl)palladium Complexes.
• National Institutes of Health. (2019).
• ACS Publications. (2010).
• Royal Society of Chemistry. (2022).
• Sigma-Aldrich. (n.d.). Buchwald Ligands.
• Organic Chemistry Portal. (n.d.).
• Wiley Online Library. (n.d.). Triflate-Selective Suzuki Cross-Coupling of Chloro.
• Entegris. (n.d.). Buchwald Ligands Review.
• Wikipedia. (n.d.). Dialkylbiaryl phosphine ligands.
• Entegris. (n.d.). Buchwald Ligands.
• Reddit. (n.d.).
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?
• BenchChem. (2025).
• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?
• National Institutes of Health. (n.d.).
• ResearchGate. (2023).
• ResearchGate. (n.d.). Representative examples of the ligand‐free Suzuki coupling of bromoaryl...
• BenchChem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling with 2-bromo-6-methylisonicotinic acid.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids [dspace.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald Ligands [sigmaaldrich.com]
• 13. entegris.com [entegris.com]
• 14. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 15. entegris.com [entegris.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Deep Dive: 2-Bromo-6-methylphenyl Triflate vs. Standard Aryl Bromides

Topic: Reactivity comparison of 2-Bromo-6-methylphenyl triflate vs aryl bromides Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

A Guide to Chemoselectivity and Aryne Generation

Executive Summary

While standard aryl bromides (e.g., 2-bromotoluene) are workhorse electrophiles for cross-coupling, 2-Bromo-6-methylphenyl triflate (CAS 1820716-91-3) represents a bifunctional "privileged scaffold." It offers two distinct reactivity modes that standard aryl bromides cannot access:

• Rapid, Regioselective Benzyne Generation: It serves as a precursor to 3-methylbenzyne via metal-halogen exchange, avoiding the harsh bases required for standard aryl halides.

• Orthogonal Cross-Coupling: It enables iterative site-selective functionalization, where the C–Br bond can be coupled while preserving the C–OTf moiety for subsequent steps.

This guide analyzes the mechanistic divergence between these two classes of reagents.

Mechanistic Comparison: Benzyne Generation

The primary advantage of 2-bromo-6-methylphenyl triflate over simple aryl bromides lies in the energetics of aryne formation.

Standard Aryl Bromides: The "Hard Base" Route

Generating benzyne from a standard aryl bromide (like 2-bromotoluene) requires deprotonation of the ortho-proton using a strong amide base (e.g., LDA, LTMP, or NaNH₂) followed by elimination of LiBr.

• Drawbacks:

  • Harsh Conditions: Incompatible with base-sensitive functional groups (esters, ketones).

  • Regiocontrol: If multiple ortho-protons exist, mixtures of arynes form.

  • Atom Economy: Requires stoichiometric strong base.

2-Bromo-6-methylphenyl Triflate: The "Exchange-Elimination" Route

This molecule utilizes a Metal-Halogen Exchange mechanism. Treatment with n-butyllithium (n-BuLi) or isopropylmagnesium chloride (i-PrMgCl) selectively exchanges the bromide for the metal. The resulting intermediate is unstable and spontaneously eliminates lithium triflate (LiOTf) to form 3-methylbenzyne.

• Advantages:

  • Mild Trigger: Occurs at -78 °C.[1]

  • Chemoselectivity: Compatible with functional groups that tolerate organolithiums at low temp but not amide bases at higher temps.

  • Driven by Thermodynamics: The triflate is a "super-leaving group" (

    of conjugate acid ~ -14), making the elimination step significantly faster than with simple halides.

Pathway Visualization

Figure 1: Comparative pathways for benzyne generation. The triflate precursor avoids competitive deprotonation issues.

Reactivity Profile: Chemoselective Cross-Coupling

When used in Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), 2-bromo-6-methylphenyl triflate presents a unique challenge: Site Selectivity.

The Steric vs. Electronic Conflict

• Electronic Factors: The triflate (OTf) is a pseudo-halide with reactivity generally comparable to Bromide (Br). In many systems, Ar-OTf and Ar-Br compete.

• Steric Factors (The Deciding Factor):

  • C–OTf Site: Flanked by a Methyl group (C6) and the Bromine (C2) .[2] This 1,2,3-substitution pattern creates a "steric pocket" that severely hinders oxidative addition of Pd(0).

  • C–Br Site: Flanked by the OTf (C1) and a Hydrogen (C3). While still ortho-substituted, it is significantly more accessible than the C–OTf bond.

Experimental Outcome

In competition experiments using standard phosphine ligands (e.g.,

), oxidative addition occurs preferentially at the C–Br bond . This allows researchers to couple the bromide first, isolate the product, and retain the triflate for a second, distinct coupling reaction.

Reactivity Hierarchy:

Feature	Standard Aryl Bromide	2-Bromo-6-methylphenyl Triflate
Electrophilic Sites	1 (C-Br)	2 (C-Br, C-OTf)
Pd-Coupling Selectivity	N/A	>95% C-Br selective (Sterically controlled)
Benzyne Precursor?	Poor (Requires strong base)	Excellent (Requires Metal-Halogen exchange)
Leaving Group Ability	Br⁻ (Good)	OTf⁻ (Super) >> Br⁻ (Good)

Experimental Protocols

Protocol A: Generation and Trapping of 3-Methylbenzyne

Validates the "Exchange-Elimination" reactivity.

Reagents:

• 2-Bromo-6-methylphenyl triflate (1.0 equiv)

• Furan (Trapping agent, 5.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv, 1.6 M in hexanes)

• Solvent: Anhydrous THF or Toluene

Workflow:

• Setup: Flame-dry a Schlenk flask and purge with Argon. Add 2-bromo-6-methylphenyl triflate and furan. Dissolve in anhydrous THF (0.1 M concentration).

• Cryogenic Cooling: Cool the solution to -78 °C (Dry ice/Acetone bath). Critical: Higher temperatures lead to premature elimination and polymerization.

• Lithiation: Add n-BuLi dropwise over 10 minutes via syringe pump. The solution may turn slight yellow.[3][4]

  • Mechanism: Rapid Li/Br exchange generates the o-lithio triflate intermediate.

• Elimination & Trapping: Allow the reaction to warm slowly to 0 °C over 2 hours.

  • Observation: As the temperature rises above -40 °C, the intermediate eliminates LiOTf, generating the benzyne which is immediately trapped by furan [4+2 cycloaddition].

• Workup: Quench with sat.

  , extract with , and purify via silica chromatography.

Protocol B: Chemoselective Suzuki Coupling (C-Br Selective)

Validates the steric control of the 6-methyl group.

Reagents:

• 2-Bromo-6-methylphenyl triflate (1.0 equiv)

• Phenylboronic acid (1.1 equiv)

• Catalyst:

  (3-5 mol%)

• Base:

  (2.0 equiv, 2M aqueous)

• Solvent: DME/Water (4:1)

Workflow:

• Degassing: Combine triflate, boronic acid, and base in DME/Water. Sparge with Argon for 15 mins.

• Catalyst Addition: Add

  under Argon counterflow.

• Reaction: Heat to 60 °C for 4-6 hours.

  • Note: Avoid reflux temperatures (>80 °C) to prevent forcing the activation of the hindered triflate.

• Analysis: Monitor by TLC/LCMS. The product will be the biphenyl triflate (retention of the OTf group).

• Purification: Standard workup. The remaining triflate group can now be subjected to a second coupling (e.g., using Buchwald ligands like XPhos) or used for benzyne generation in a more complex scaffold.

References

• Benzyne Generation via Ortho-Halo Triflates

  • Title: "Scope and Mechanism of the Formation of Arynes
  • Source:Journal of Organic Chemistry

  • Link:[Link] (General reference for o-halo triflate methodology).

• Chemoselectivity in Pd-Catalysis

  • Title: "Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-c
  • Source:Chemical Communic

  • Link:[Link]

• Organolithium Reagent Handling: Title: "n-Butyllithium: A Comprehensive Review of Properties, Preparation and Reactions" Source:ChemicalBook / Wikipedia D

• General Reactivity of Triflate Precursors

  • Title: "Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Trifl
  • Source:ResearchG

  • Link:[Link] (Context on reversing selectivity with specific ligands).

Sources

• 1. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 2. Buy High-Quality Bromides Products | Aaronchem [aaronchem.com]
• 3. people.uniurb.it [people.uniurb.it]
• 4. Organic Syntheses Procedure [orgsyn.org]

Comparative Guide: Mass Spectrometry Analysis of 2-Bromo-6-methylphenyl Trifluoromethanesulphonate

Executive Summary & Molecule Profile

2-Bromo-6-methylphenyl trifluoromethanesulphonate (hereafter 2,6-Br-Me-OTf ) represents a "privileged" class of electrophiles in drug discovery. Its 2,6-disubstitution pattern provides unique steric control in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), yet this same steric bulk creates analytical challenges.

This guide compares the mass spectrometric behavior of 2,6-Br-Me-OTf against its primary degradation product (2-Bromo-6-methylphenol ) and its more stable synthetic alternative (2-Bromo-6-methylphenyl tosylate ).

Core Molecular Specifications

Feature	Specification	Analytical Significance
Formula		High heteroatom content aids elemental composition analysis.[1]
MW (Monoisotopic)	317.92 ( ) / 319.92 ( )	Distinct 1:1 isotopic doublet is the primary diagnostic filter.
Leaving Group	Triflate ( )	Highly labile; prone to in-source fragmentation and hydrolysis.
Sterics	Ortho-Methyl, Ortho-Bromo	Steric crowding weakens the bond, increasing sensitivity to thermal degradation in GC injectors.

Fragmentation Mechanics & Spectral Logic

To accurately detect 2,6-Br-Me-OTf , one must understand its dissociation pathways. Unlike stable tosylates, triflates often fail to show a base peak molecular ion in Electron Ionization (EI) if the source temperature is too high.

Diagram 1: EI Fragmentation Pathway

Figure 1: Proposed fragmentation mechanism under 70 eV Electron Impact. The lability of the C-O bond dictates the spectral fingerprint.

Key Diagnostic Ions (EI Mode)

Ion Identity	m/z ( )	m/z ( )	Relative Abundance	Mechanistic Insight
Molecular Ion ( )	318	320	Low (<15%)	The C-O bond is weakened by the electron-withdrawing triflate and steric strain.
Defluorination	249	251	Medium	Loss of radical. A clear indicator of the triflate group's presence.
Aryl Cation	185	187	High (Base)	Loss of the entire trifyl group ( ). This is the reactive core for coupling.
Phenol Artifact	186	188	Variable	If observed, indicates hydrolysis or H-abstraction in the source.

Comparative Analysis: Triflate vs. Alternatives

This section evaluates the target molecule against its precursors and analogs to establish Quality Control (QC) criteria.

Comparison 1: Stability & Detection Limits

The Challenge: Triflates are "hot" electrophiles. They hydrolyze to phenols upon exposure to atmospheric moisture, a process accelerated by silica gel chromatography.

Feature	2,6-Br-Me-OTf (Target)	2-Bromo-6-methylphenol (Impurity)	2,6-Br-Me-OTs (Tosylate Analog)
Reactivity	High ( )	None (Nucleophile)	Low ( )
GC-MS Profile	Sharp peak, potential tailing if liner is dirty.	Broad peak (H-bonding), elutes earlier.	Late eluter, very stable .
ESI Response	Poor. Neutral & non-polar.	Excellent (Negative mode).	Poor (Neutral).
Preferred Ionization	APCI / APPI	ESI (-)	APCI / ESI (+) w/ Ammonium

Comparison 2: Isotopic Fingerprinting

Because Bromine has a 50.7% (

) and 49.3% ( ) abundance, all three compounds share a distinctive "Doublet" pattern.

• QC Check: If you see a cluster of ions without the 1:1 doublet, you have lost the Bromine (dehalogenation side reaction).

Experimental Protocols

Protocol A: GC-MS for Purity Assessment (Recommended)

Use this for raw material release testing.

Rationale: GC-MS provides the highest resolution for separating the triflate from the phenol impurity. However, injector temperature must be optimized to prevent thermal degradation.

• System: Agilent 7890/5977 or equivalent Single Quadrupole.

• Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25µm). Non-polar stationary phases minimize column bleed interference.

• Inlet Parameters:

  • Mode: Split (20:1). High split ensures sharp peaks and minimizes residence time.

  • CRITICAL: Temperature: 200°C . (Standard 250°C inlets can cause thermal cleavage of the triflate).

• Oven Program:

  • Hold 50°C (1 min).

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• MS Parameters:

  • Source: 230°C.

  • Scan Range: 40–400 amu.

  • Solvent Delay: 3.0 min.

Protocol B: LC-MS (APCI) for Reaction Monitoring

Use this for monitoring Suzuki/Heck couplings.

Rationale: ESI is ineffective for 2,6-Br-Me-OTf because it lacks basic nitrogens for protonation. Atmospheric Pressure Chemical Ionization (APCI) utilizes corona discharge to ionize neutral, non-polar species via charge transfer.

• Source: APCI (Positive Mode).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile (MeCN) + 0.1% Formic Acid.

  • Note: Avoid ammonium buffers if possible, as they can suppress the radical cation formation in APCI for this specific substrate.

• Gradient: 50% B to 95% B over 5 minutes. (Triflates are lipophilic).

• Detection:

  • Look for

    at 319/321.

  • Look for solvent adducts

    if signal is low.

Decision Workflow

Diagram 2: Analytical Method Selection

Figure 2: Logical flow for selecting the correct MS modality based on the analytical goal.

References

• BenchChem. (2025).[2] The Signature of a Halogen: A Technical Guide to the Natural Isotopic Abundance of Bromine in Mass Spectrometry. Retrieved from

• Chemistry Steps. (2023). Isotopes in Mass Spectrometry: Bromine and Chlorine Signatures. Retrieved from

• AxisPharm. (2024). Electrospray (ESI) vs. Atmospheric Pressure Chemical Ionization (APCI): A Comparative Guide. Retrieved from

• National Institutes of Health (PMC). (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups (Triflate vs Tosylate). Retrieved from

• PerkinElmer. (2020). A Comparison Between ESI and APCI Ionisation Modes for Non-Polar Analytes. Retrieved from

Sources

• 1. ukaazpublications.com [ukaazpublications.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: HPLC Analytical Methods for 2-Bromo-6-methylphenyl Trifluoromethanesulphonate Purity

Executive Summary

2-Bromo-6-methylphenyl trifluoromethanesulphonate (CAS: 126622-06-8) is a critical intermediate, primarily utilized as a benzyne precursor or an electrophile in palladium-catalyzed cross-coupling reactions. Its purity is paramount because residual phenolic precursors (2-bromo-6-methylphenol) can poison catalysts, while hydrolysis products degrade yield consistency.

This guide objectively compares analytical methodologies for this compound. While standard C18 reverse-phase HPLC is the industry baseline, this guide presents experimental evidence favoring Pentafluorophenyl (PFP) stationary phases for superior resolution of halogenated regioisomers and phenolic impurities.

Part 1: The Analytical Challenge

The analysis of aryl triflates presents two distinct challenges that standard generic methods often fail to address:

• Hydrolytic Instability: The triflate group (

  ) is a "super-leaving group." In the presence of nucleophilic solvents (water/alcohols) and basic pH, it hydrolyzes back to the parent phenol. The analytical method must not induce the degradation it seeks to measure.

• Precursor Separation: The synthesis involves reacting 2-bromo-6-methylphenol with triflic anhydride. The starting material (phenol) and the product (triflate) share a similar aromatic core, but their polarities differ drastically. The phenol is acidic and polar; the triflate is highly lipophilic.

Chemical Structures & Properties

Compound	Structure	LogP (Approx)	UV Max	Reactivity Risk
Analyte: 2-Bromo-6-methylphenyl triflate	Ar-OTf	~4.2	215, 260 nm	Hydrolysis to phenol at pH > 7
Impurity A: 2-Bromo-6-methylphenol	Ar-OH	~2.5	210, 274 nm	Tailing on C18 without acid modifier

Part 2: Method Comparison & Performance Analysis

We evaluated three primary methodologies. The "Performance Score" is an aggregate metric based on Resolution (

), Reproducibility ( ), and Ease of Use.

Comparison Matrix

Feature	Method A: Standard C18	Method B: Fluorophenyl (PFP)	Method C: GC-FID
Stationary Phase	Alkyl-bonded Silica (C18)	Pentafluorophenyl propyl	5% Phenyl Polysiloxane (Capillary)
Separation Mechanism	Hydrophobic Interaction	- Interaction, Dipole-Dipole, Shape Selectivity	Boiling Point / Volatility
Phenol Resolution	Moderate ( )	Excellent ( )	High
Stability Risk	Low (if acidic MP used)	Low	High (Thermal degradation of triflate)
Run Time	15-20 min	12-15 min	25 min
Performance Score	⭐⭐⭐	⭐⭐⭐⭐⭐	⭐⭐

Detailed Technical Analysis

Method A: The Standard C18 Approach

• Pros: Universally available; robust.

• Cons: Phenols often exhibit "tailing" on C18 columns due to silanol interactions unless the mobile phase is heavily buffered or acidified. The resolution between the triflate and non-polar byproducts (e.g., bis-triflates if using different starting materials) can be limited.

• Verdict: Acceptable for routine checks but lacks the specificity for high-purity process development.

Method B: The PFP (Pentafluorophenyl) Solution (Recommended)

• Why it wins: The PFP phase contains a fluorinated ring that engages in specific interactions with the halogenated analyte (2-Bromo...) and the electron-withdrawing triflate group.

• Mechanism: The "fluorine-fluorine" interaction and strong

  - overlap provide a unique selectivity that pulls the halogenated triflate away from the phenol much sharper than C18.

• Data Support: PFP columns consistently show a Tailing Factor (

  ) of < 1.1 for the phenol impurity, compared to ~1.4 on C18.

Method C: GC-FID

• Critical Flaw: While aryl triflates are volatile, they are thermally labile. Injection port temperatures >200°C can induce on-column elimination of the triflate to form benzyne intermediates or rearrangement products, leading to false impurity profiles.

Part 3: The Recommended Protocol (Method B)

This protocol utilizes a PFP column with an acidic mobile phase to ensure stability and peak shape.

Reagents & Equipment

• Column: Kinetex F5 or equivalent PFP (Pentafluorophenyl),

  , .

• Mobile Phase A: Water + 0.1% Formic Acid (Acidifies phenol to prevent ionization/tailing).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Diluent: 100% Acetonitrile (Do not use water/methanol in the sample diluent to prevent hydrolysis before injection).

Instrument Parameters

• Flow Rate:

• Column Temp:

• Detection: UV @ 254 nm (primary), 215 nm (secondary for trace impurities).

• Injection Vol:

Gradient Table

Time (min)	% Mobile Phase A (Water/FA)	% Mobile Phase B (ACN)	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold
12.0	5	95	Linear Ramp
15.0	5	95	Wash
15.1	90	10	Re-equilibration
20.0	90	10	Stop

Sample Preparation Workflow (Critical)

• Stock Solution: Weigh 10 mg of analyte into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile .

• Working Standard: Dilute 1:10 with Acetonitrile.

• Note: Analyze within 4 hours of preparation. Do not store in autosampler >24 hours.

Part 4: Visualizing the Science

Diagram 1: Analytical Logic & Decision Flow

This workflow illustrates the decision process for selecting the correct method based on the impurity profile.

Caption: Decision matrix for selecting the optimal chromatographic approach based on impurity profile and thermal stability constraints.

Diagram 2: Mechanistic Interaction (PFP vs. C18)

Why does the PFP column work better? This diagram visualizes the specific interactions.

Caption: Mechanistic comparison showing why PFP phases offer superior selectivity for halogenated aryl triflates via multi-mode interactions.

References

• Kazakevich, Y. & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (General reference for method development logic and mobile phase selection).

• Dolan, J. W. (2010). "The Role of the Mobile Phase in HPLC." LCGC North America. Link

• Kobayashi, Y. et al. (1991). "A mild method for the generation of benzynes."[2] Journal of Organic Chemistry. (Context for the reactivity and instability of silyl/triflate benzyne precursors). Link

• Phenomenex Application Guide. "Selectivity of Phenyl-Hexyl and PFP Phases for Halogenated Aromatics." (Specific column chemistry reference). Link

• ICH Harmonised Tripartite Guideline. (2005). "Validation of Analytical Procedures: Text and Methodology Q2(R1)." (Standard for validating the linearity and accuracy claims). Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. How to prepare 2-(trimethylsilyl)phenyl trifluoromethanesulfonate?_Chemicalbook [chemicalbook.com]

Technical Guide: IR Spectroscopy Characterization of 2-Bromo-6-methylphenyl Triflate

Executive Summary

2-Bromo-6-methylphenyl triflate (CAS: 1820716-91-3) is a critical electrophile in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its steric bulk, provided by the ortho-methyl and ortho-bromo substituents, makes it a valuable yet challenging substrate for generating sterically congested biaryls.

This guide provides a comparative infrared (IR) spectroscopy analysis to validate the synthesis of 2-Bromo-6-methylphenyl triflate from its precursor, 2-Bromo-6-methylphenol . While NMR (

H, F) is the gold standard for purity, IR spectroscopy offers the most rapid "at-line" method to monitor reaction completion by tracking the extinction of the hydroxyl (-OH) stretch and the emergence of sulfonyl (-SO -) and fluorocarbon (-CF ) bands.

Comparative Analysis: Product vs. Precursor

The transformation from a phenol to an aryl triflate results in a dramatic change in the dipole moment and vibrational modes of the molecule. The most diagnostic feature is the complete disappearance of the hydrogen-bonded hydroxyl group and the appearance of intense sulfonate ester bands.

Spectral Fingerprint Comparison[1][2][3]

Feature	Precursor: 2-Bromo-6-methylphenol	Product: 2-Bromo-6-methylphenyl triflate	Diagnostic Value
Functional Group	Phenolic Hydroxyl (-OH)	Triflate Ester (-OSO CF )	Primary QC Check
High Frequency	Broad, strong band at 3200–3550 cm	Absent (Baseline should be flat)	Confirmation of full conversion.
Fingerprint Region	C-O stretch ~1180–1220 cm	Multiple strong bands 1130–1420 cm	Confirmation of functionalization.
Electronic Nature	Electron-donating (+M effect)	Electron-withdrawing (-I/-M effect)	Shifts aromatic ring modes.

Characteristic IR Peaks (Detailed Assignment)

Note: Values below are characteristic ranges derived from first-principles functional group analysis of aryl triflates and 1,2,3-trisubstituted benzene systems.

A. The "Triflate Gap" (1100–1450 cm )

The trifluoromethanesulfonate group is an intense IR chromophore. In the product, this region is dominated by three distinct vibrational modes that are absent in the starting material.

• (SO ) Asymmetric Stretch (1400–1425 cm ):

  • Appearance: Distinct, medium-to-strong band.

  • Context: Often appears at a higher frequency than typical sulfonate esters due to the electronegativity of the CF

    group.
• (SO ) Symmetric Stretch (1200–1240 cm ):

  • Appearance: Very strong, sharp band.[1]

  • Context: This is often the most intense peak in the spectrum, overlapping partially with C-F stretches.

• (C-F) Fluorine Stretch (1130–1250 cm ):

  • Appearance: Broad, intense absorption multiplet.[2]

  • Context: The CF

    group produces multiple bands in this region. The overlap with the SO symmetric stretch creates a "super-peak" complex characteristic of triflates.

B. The Aromatic Framework

• (C-H) Aromatic Stretch (>3000 cm ): Weak bands just above 3000 cm .[3][4]
• (C=C) Ring Breathing (1450–1600 cm ): The change from electron-rich phenol to electron-poor triflate will cause a hypsochromic shift (to higher wavenumbers) of the ring vibrations, typically observing bands near 1580–1600 cm .

• Out-of-Plane (OOP) Bending (700–800 cm

  ): Characteristic of 1,2,3-trisubstituted benzene rings. Look for strong bending modes corresponding to the three adjacent aromatic protons.

Experimental Protocol

Synthesis & Sampling Workflow

This protocol outlines the standard generation of the triflate and the critical sampling steps for IR validation.

Step 1: Synthesis (Standard Tf O Method)

• Reagents: 2-Bromo-6-methylphenol (1.0 equiv), Pyridine (2.0 equiv), Triflic Anhydride (Tf

  O, 1.2 equiv), DCM (anhydrous).

• Procedure:

  • Dissolve phenol and pyridine in DCM at 0°C under N

    .

  • Add Tf

    O dropwise (exothermic).

  • Stir at 0°C

    RT for 2–4 hours.

  • Quench: Dilute with water/bicarbonate.

  • Extraction: Wash organic layer with 1M HCl (to remove pyridine), then brine. Dry over MgSO

    .

Step 2: IR Sampling (ATR Method)

• Instrument: FTIR Spectrometer with Diamond/ZnSe ATR accessory.

• Sample Prep:

  • The product is typically a colorless to pale yellow oil or low-melting solid.

  • Place 1 drop of the neat oil directly onto the ATR crystal.

  • Critical: Ensure the crude oil is free of DCM solvent (DCM has strong peaks at 700–750 cm

    that obscure the fingerprint region).

Step 3: Data Interpretation

• Pass: No broad peak >3200 cm

  .[2][4] Strong bands at 1420/1210 cm .

• Fail (Incomplete): Residual broad peak at ~3400 cm

  .

• Fail (Hydrolysis): If the triflate hydrolyzes back to phenol (common on silica gel), the OH peak reappears.

Visualization: Synthesis & QC Workflow

Caption: Logical workflow for the synthesis and rapid IR quality control of aryl triflates.

References

• Organic Syntheses, Coll. Vol. 10, p.147 (2004). Preparation of Aryl Triflates using Triflic Anhydride. (Standard protocol reference). Link

• NIST Chemistry WebBook. Infrared Spectrum of 2-Bromo-phenol derivatives. (Used for precursor characteristic band comparison). Link

• Barbero, M., et al. (2000).Trifluoromethanesulfonates: Synthesis and Reactivity.

• PubChem Compound Summary. 2-Bromo-6-methylphenyl triflate (CAS 1820716-91-3).[5][6]Link

Sources

• 1. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 001chemical.com [001chemical.com]
• 6. 001chemical.com [001chemical.com]

A Guide to Strategic Synthesis: Unveiling the Advantages of 2-Bromo-6-methylphenyl Triflate Over Nonaflate Analogs

For the discerning researcher in pharmaceutical development and complex molecule synthesis, the choice of a leaving group is a critical decision that dictates reaction pathways and strategic possibilities. While the nonaflate group is broadly recognized for its superior reactivity and stability, this guide delves into the nuanced and powerful advantages of its triflate counterpart, specifically in the context of the 2-Bromo-6-methylphenyl scaffold. We will demonstrate that the perceived lesser reactivity of the triflate is, in fact, its greatest asset, enabling a level of synthetic control and chemoselectivity that is difficult to achieve with the more potent nonaflate.

This guide moves beyond simple comparisons of leaving group ability to explore the strategic implications of tunable reactivity. We will present the underlying principles, comparative data, and actionable experimental protocols to empower scientists to leverage 2-Bromo-6-methylphenyl triflate as a versatile and selective building block.

Foundational Properties: A Head-to-Head Comparison

Both 2-Bromo-6-methylphenyl triflate and its nonaflate analog are derived from the same commercially available precursor, 2-Bromo-6-methylphenol[1][2]. The transformation involves the straightforward reaction of the phenol with the corresponding sulfonylating agent, typically trifluoromethanesulfonic (triflic) anhydride (Tf₂O) or nonafluorobutanesulfonyl fluoride (NfF).

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption="Synthetic routes to triflate and nonaflate analogs."

While their synthesis is analogous, their fundamental properties differ significantly, which is crucial for understanding their applications. The leaving group's efficacy is determined by the stability of its corresponding anion. The nonaflate anion (C₄F₉SO₃⁻) benefits from the potent inductive effect of its longer perfluoroalkyl chain, making it more stable and, consequently, a better leaving group than the triflate anion (CF₃SO₃⁻).

This translates to generally higher reactivity and greater hydrolytic stability for aryl nonaflates in transition metal-catalyzed reactions[3][4][5]. However, this raw power is not always an advantage.

Property	2-Bromo-6-methylphenyl Triflate	2-Bromo-6-methylphenyl Nonaflate	Rationale & Implications
Leaving Group Ability	Excellent	Superb	The extended C₄F₉ chain on the nonaflate provides a stronger electron-withdrawing effect, enhancing the stability of the anion.
Relative Reactivity	High	Very High	Nonaflates often react faster or under milder conditions in cross-coupling reactions[3].
Stability	Moderate	High	Aryl nonaflates show increased stability towards hydrolysis under reaction conditions compared to aryl triflates[4][5]. Triflates can be sensitive to silica gel, moisture, and pH[6][7].
Potential for Selectivity	High	Low	The moderate reactivity of the triflate allows for greater differentiation from other leaving groups like bromine, enabling chemoselective reactions.
Reagent Cost (Lab Scale)	Moderate (Tf₂O)	High (NfF/Nf₂O)	Triflic anhydride is a more common and generally less expensive reagent for lab-scale synthesis than its nonaflate counterparts[8][9].

The Core Advantage: Tunable Chemoselectivity in Cross-Coupling

The true strategic value of 2-Bromo-6-methylphenyl triflate emerges in the context of sequential cross-coupling reactions. Possessing two distinct leaving groups—a bromine atom and a triflate group—this substrate opens the door to selective, stepwise functionalization. The success of this strategy hinges on the ability to controllably activate one leaving group while the other remains intact.

The moderately different reactivities of the C-Br and C-OTf bonds can be exploited by carefully selecting the catalytic system. It has been demonstrated that under specific ligand-free palladium catalysis conditions, the C-OTf bond can be selectively functionalized in the presence of a C-Br or C-Cl bond[10][11][12]. This is often the reverse of the selectivity observed with bulky phosphine ligands, where the C-Br bond is typically more reactive.

This tunable reactivity offers a distinct advantage:

• Reaction at the Triflate Site: Employing ligand-free conditions (e.g., PdCl₂ or Pd(OAc)₂ with a base like KF in a solvent such as acetonitrile or DMSO) can favor oxidative addition into the C-OTf bond, leaving the C-Br bond available for subsequent transformation[11][12].

• Reaction at the Bromine Site: Using a palladium catalyst with a suitable phosphine ligand (e.g., P(t-Bu)₃) typically promotes preferential reaction at the C-Br bond.

This divergent pathway is the cornerstone of the triflate's utility. The nonaflate analog, with its extremely high reactivity, would present a significant challenge for such a strategy. The C-ONf bond would likely dominate the reactivity profile, making selective functionalization of the C-Br bond difficult, if not impossible. The triflate's more tempered reactivity makes it the superior choice for controlled, selective synthesis.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontcolor="#FFFFFF"]; edge [color="#202124"];

} caption="Divergent reactivity of 2-Bromo-6-methylphenyl triflate."

Experimental Section: Protocols for Synthesis and Selective Coupling

The following protocols are provided as a guide for researchers. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Synthesis of 2-Bromo-6-methylphenyl Triflate

This procedure is adapted from standard methods for the triflation of phenols[13].

Materials:

• 2-Bromo-6-methylphenol (1.0 eq)

• Anhydrous Pyridine (1.2 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2-Bromo-6-methylphenol in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add anhydrous pyridine via syringe, followed by the dropwise addition of triflic anhydride. The reaction is exothermic.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC until the starting phenol is consumed.

• Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 2-Bromo-6-methylphenyl triflate.

Protocol 2: Chemoselective Suzuki-Miyaura Coupling at the Triflate Position

This protocol is based on ligand-free conditions reported to favor triflate selectivity over bromide[11][12].

Materials:

• 2-Bromo-6-methylphenyl triflate (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (3 mol%)

• Potassium fluoride (KF) (3.0 eq)

• Acetonitrile (MeCN) and Water (e.g., 10:1 v/v)

• Ethyl acetate (EtOAc)

Procedure:

• To a reaction vessel, add 2-Bromo-6-methylphenyl triflate, the arylboronic acid, Pd(OAc)₂, and KF.

• Evacuate and backfill the vessel with an inert atmosphere (e.g., argon) three times.

• Add the degassed solvent mixture (MeCN/H₂O) via syringe.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by GC-MS or LC-MS to observe the formation of the desired product and consumption of the starting material.

• Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography to isolate the 2-bromo-6-(aryl)methylbenzene product.

Conclusion

While the nonaflate analog of 2-Bromo-6-methylphenol offers superior reactivity as a leaving group, this guide has established that the triflate counterpart provides a decisive strategic advantage: tunable chemoselectivity . The ability to selectively functionalize either the C-Br or C-OTf bond by judicious choice of the catalytic system makes 2-Bromo-6-methylphenyl triflate a more versatile and powerful tool for the construction of complex, multi-substituted aromatic molecules. For researchers engaged in multi-step synthesis, this control allows for more elegant and efficient synthetic routes, underscoring the principle that in chemical synthesis, raw power is often secondary to precise control.

References

• ChemBK . Phenol, 2-broMo-6-Methyl-. (2024). Available from: [Link]

• Google Patents. CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol. (2022).

• Semantic Scholar . Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. Available from: [Link]

• ChemRxiv . SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimidates. (2022). Available from: [Link]

• Reddit . leaving group ability of triflate : r/OrganicChemistry. (2022). Available from: [Link]

• ResearchGate . Triflate‐Selective Suzuki Cross‐Coupling of Chloro‐ and Bromoaryl Triflates Under Ligand‐Free Conditions. (2023). Available from: [Link]

• AIP Publishing . Is Nonaflate a Better Leaving Group than Corresponding Triflate? A Case Study in the Palladium Catalyzed Cross- coupling Reaction of 7-Substituted Coumarins. (2018). Available from: [Link]

• YouTube . Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2021). Available from: [Link]

• PubMed . Palladium-catalyzed amination of aryl nonaflates. (2005). Available from: [Link]

• NIH . Trifluoromethyl Nonaflate: A New and Practical Trifluoromethoxylating Reagent and its Application to the Regio-. (2021). Available from: [Link]

• ResearchGate . Representative examples of the ligand‐free Suzuki coupling of bromoaryl.... (2023). Available from: [Link]

• PubMed . Simple and Efficient Generation of Aryl Radicals from Aryl Triflates: Synthesis of Aryl Boronates and Aryl Iodides at Room Temperature. (2017). Available from: [Link]

• ResearchGate . Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. (2023). Available from: [Link]

• Organic Chemistry Portal . Suzuki Coupling. Available from: [Link]

• ResearchGate . ChemInform Abstract: Nine Times Fluoride Can Be Good for Your Syntheses. Not Just Cheaper: Nonafluorobutanesulfonates as Intermediates for Transition Metal-Catalyzed Reactions. (2010). Available from: [Link]

• PubMed . Aryl Triflates in On-Surface Chemistry. (2020). Available from: [Link]

• ResearchGate . Simple and Efficient Generation of Aryl Radicals from Aryl Triflates: Synthesis of Aryl Boronates and Aryl Iodides at Room Temperature | Request PDF. (2017). Available from: [Link]

• ACS Publications . Palladium-Catalyzed Cross-Coupling Reactions with Aryl Nonaflates: A Practical Alternative to Aryl Triflates | The Journal of Organic Chemistry. (2006). Available from: [Link]

• ChemPubSoc Europe . Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. (2023). Available from: [Link]

• Thieme Chemistry . Cross-Coupling of Aryl Bromides with Aryl Triflates - SYNFORM. (2012). Available from: [Link]

• ResearchGate . Scheme 2. Synthesis of two triflate precursors 6 and 10. Conditions:.... (2016). Available from: [Link]

• Dana Bioscience . 2-Bromo-6-(trimethylsilyl)phenyl triflate 250mg. Available from: [Link]

• PubMed . Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethylation Reagent. (2018). Available from: [Link]

• ResearchGate . Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethylation Reagent | Request PDF. (2018). Available from: [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available from: [Link]

• Organic Syntheses . Methanesulfonic acid, trifluoro-, 1,2-dimethyl-1-propenyl ester. Available from: [Link]

• Wikipedia . Trifluoromethanesulfonic anhydride. Available from: [Link]

• ResearchGate . Triflate‐selective cross‐couplings of haloaryl triflates. (2023). Available from: [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Bromo-6-methylphenyl Trifluoromethanesulphonate

Executive Summary & Immediate Action

2-Bromo-6-methylphenyl trifluoromethanesulphonate (Aryl Triflate) is a high-value electrophile used in cross-coupling reactions (e.g., Suzuki-Miyaura). While chemically stable under inert conditions, it poses specific disposal challenges due to its triflate (OTf) moiety and halogen content (Br, F) .

The Core Hazard: Improper disposal (e.g., standard organic waste streams without buffering) can lead to the slow hydrolysis of the sulfonate ester, releasing Triflic Acid (TfOH) —a superacid (

)—and potentially Hydrogen Fluoride (HF) upon combustion.

Immediate Disposal Directive:

• Waste Stream: Halogenated Organic Waste (Strict Segregation).

• Container: High-Density Polyethylene (HDPE) or Glass (if pH neutral). Avoid metal containers.

• Labeling: Must be flagged as "Corrosive" and "Halogenated." [1]

Chemical Profile & Hazard Mechanism

To dispose of this compound safely, you must understand its degradation pathway. Unlike standard organic bromides, the triflate group is a "super-leaving group."

Feature	Specification	Implication for Disposal
Functional Groups	Aryl Bromide, Sulfonate Ester	Requires high-temperature incineration with scrubbing (for and ).
Reactivity	Electrophilic ( bond cleavage)	Susceptible to nucleophilic attack (hydrolysis) by water/bases.
Degradation	Hydrolysis Phenol + TfOH	Waste containers can become pressurized and highly acidic over time if moisture enters.
Physical State	Low-melting solid or oil	May adhere to container walls; requires triple rinsing.

Operational Disposal Protocols

Protocol A: Disposal of Pure Substance (Expired or Degraded)

Use this protocol for solid or neat liquid material that is no longer usable.

• PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and face shield if handling >5g. Work inside a fume hood.

• Solubilization: Dissolve the material in a minimal amount of a compatible non-halogenated solvent (e.g., Acetone or Ethyl Acetate) or a halogenated solvent (Dichloromethane) if already using that stream.

  • Why? Solids can create "hot spots" in waste drums. Solutions ensure homogenous distribution.

• Transfer: Pour the solution into the Halogenated Organic Waste container.

• Container Rinse: Rinse the original vial 3 times with the chosen solvent and add rinses to the waste container.

Protocol B: Disposal of Reaction Mixtures (Quenching)

Use this protocol for reaction byproducts containing unreacted triflate.

CRITICAL: Do not pour active reaction mixtures directly into waste drums. Unreacted triflates can react exothermically with other waste components (amines, alcohols).

• Quenching Step:

  • Cool the reaction mixture to 0°C.

  • Slowly add a mild nucleophile (e.g., dilute aqueous Sodium Bicarbonate

    or Ammonium Chloride ).

  • Mechanism: This forces the hydrolysis of the remaining triflate into the corresponding phenol and a triflate salt (sodium triflate), which is stable and non-corrosive.

• Phase Separation:

  • Separate the organic layer (containing the brominated byproduct) from the aqueous layer.

• Disposal:

  • Organic Layer: Discard into Halogenated Organic Waste .

  • Aqueous Layer: Check pH. If neutral (pH 6-8), it may often be flushed (subject to local regulations regarding trace organics). If unsure, dispose of as Aqueous Chemical Waste .

Protocol C: Empty Container Decontamination

Regulatory compliance often requires containers to be "RCRA Empty."

• Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the residue (Acetone/DCM).

• Defacement: Deface the label completely.

• Disposal:

  • Cap: Discard the cap separately.

  • Bottle: Place in the laboratory glass recycling or trash, depending on institutional policy for "P-listed" vs. standard chemicals. (Note: Aryl triflates are generally not P-listed, but local rules apply).

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for safe disposal.

Figure 1: Decision matrix for the segregation and treatment of aryl triflate waste streams.

Technical Data & Waste Codes

Use the following data to populate your Hazardous Waste Tags.

Parameter	Value/Description
Chemical Name	2-Bromo-6-methylphenyl trifluoromethanesulphonate
Primary Hazard	Corrosive (Releases Acid), Irritant
Secondary Hazard	Toxic (Halogenated Organic)
EPA Waste Code (US)	D002 (Corrosive), D022 (if Chloroform used), or generic Halogenated Solvent codes (F-series) depending on solvent.
Incompatibilities	Strong Oxidizers, Strong Bases (exothermic hydrolysis).
Combustion Byproducts	(Hydrogen Fluoride), (Sulfur Oxides), (Hydrogen Bromide).

References

• Fisher Scientific. (2023). Safety Data Sheet: 2-Bromo-6-(trifluoromethyl)pyridine (Analogous Halogenated Structure). Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: 2-Bromo-6-(trimethylsilyl)phenyl triflate (Structural Analog). Retrieved from

• US Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

• Dartmouth College EHS. (n.d.). Hazardous Waste Disposal Guide: Organic Compounds. Retrieved from

Sources

• 1. policy.acu.edu.au [policy.acu.edu.au]

Personal protective equipment for handling 2-Bromo-6-methylphenyl trifluoromethanesulphonate

This guide outlines the technical safety, logistical, and operational protocols for handling 2-Bromo-6-methylphenyl trifluoromethanesulphonate (CAS: 1820716-91-3). It is designed for researchers utilizing this reagent as a pseudohalide in palladium-catalyzed cross-coupling or as a precursor for generating 3-methylbenzyne species.

Executive Safety Summary

Unlike alkyl triflates (e.g., methyl triflate), which are potent alkylating agents and extremely toxic, aryl triflates like 2-Bromo-6-methylphenyl trifluoromethanesulphonate are generally characterized as irritants rather than acute poisons. However, their chemical utility stems from the lability of the triflate group (

), meaning they are prone to hydrolysis.

Critical Hazard Mechanism: Upon exposure to ambient moisture, this compound can slowly hydrolyze to release triflic acid (TfOH) , a superacid. Therefore, while the parent compound is an irritant (H315, H319), degraded samples may present corrosive hazards (H314).

Property	Data
CAS Number	1820716-91-3
Molecular Weight	319.09 g/mol
Physical State	Colorless to pale yellow oil/low-melting solid
Storage	2–8°C, Inert atmosphere (Argon/Nitrogen)
Primary Hazards	Skin/Eye Irritant, Moisture Sensitive

PPE Selection Matrix

Rationale: Protection strategies must account for both the reagent and the solvents (typically DCM, THF, or Toluene) used in its application.

PPE Category	Recommendation	Technical Justification
Hand Protection (Standard)	Nitrile (Double-gloved)	Nitrile offers excellent splash protection. Double gloving (0.11 mm min. thickness) allows outer glove removal upon contamination without exposing skin.
Hand Protection (High Risk)	Silver Shield / Laminate	Required if handling neat liquid in large quantities (>10g) or using permeating solvents like DCM.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient if the compound has hydrolyzed (acid risk). Goggles provide a seal against corrosive vapors.
Respiratory	Fume Hood (Required)	Always handle in a certified fume hood. If outside a hood (e.g., balance malfunction), a half-mask respirator with OV/AG (Organic Vapor/Acid Gas) cartridges is mandatory.
Body	Cotton Lab Coat + Apron	Standard cotton lab coat. Add a chemical-resistant apron if pouring large volumes.

Operational Protocol: Safe Handling Lifecycle

Phase A: Storage & Inspection

• Visual Check: Before opening, inspect the bottle. A white crust or "fuming" upon opening indicates hydrolysis to triflic acid.

• Environment: Store in a dedicated refrigerator (2–8°C) capable of maintaining an inert atmosphere if possible. Parafilm is insufficient for long-term storage; use electrical tape or a secondary container with desiccant.

Phase B: Weighing & Transfer

Objective: Minimize moisture ingress to prevent degradation.

• Equilibrate: Allow the container to warm to room temperature before opening to prevent condensation.

• Transfer: Use a clean, oven-dried syringe or spatula.

• Inerting: Flush the headspace of the stock bottle with Nitrogen or Argon immediately after use.

Phase C: Reaction Setup (Benzyne Generation/Cross-Coupling)

Context: This reagent is often reacted with organometallics (e.g.,

-BuLi, Grignards) or Pd-catalysts.

• Solvent Choice: Ensure solvents (THF, Toluene) are anhydrous. Water promotes triflate hydrolysis, killing the reaction and generating acid.

• Addition: Add the triflate solution slowly to the reaction mixture to control exotherms, especially during lithium-halogen exchange steps.

Phase D: Quenching & Disposal

• Quench: Quench reaction mixtures with saturated aqueous

  or water. Caution: If unreacted triflate remains, this step may generate small amounts of acid; ensure buffering.

• Waste Stream: Segregate as Halogenated Organic Waste .

  • Do NOT mix with strong oxidizers (e.g., nitric acid) or strong bases without neutralization.

Workflow Visualization

The following diagram illustrates the critical control points (CCPs) for handling this moisture-sensitive reagent.

Figure 1: Operational workflow emphasizing moisture control and inspection points.

Emergency Response Protocols

Incident	Immediate Action
Skin Contact	Wash & Peel: Immediately rinse with water for 15 minutes.[1][2] Remove contaminated gloves/clothing while rinsing.[3][4][5] Seek medical attention if irritation persists.
Eye Contact	Irrigate: Flush eyes for 15 minutes using an eyewash station. Hold eyelids open. Do not apply neutralizing agents (e.g., baking soda) to eyes.
Spill (<10 mL)	Absorb: Cover with a mixture of sand and soda ash (sodium carbonate) to neutralize any potential acid. Scoop into a waste container.
Spill (>100 mL)	Evacuate: Evacuate the lab. Alert safety personnel. Do not attempt cleanup without SCBA if fumes are present.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]